3-Iodo-1H-pyrazolo[3,4-d]pyrimidine

• Molecular Formula: C5H3IN4
• Molecular Weight: 246.01 g/mol
• IUPAC Name: 3-iodo-2H-pyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C5H3IN4/c6-4-3-1-7-2-8-5(3)10-9-4/h1-2H,(H,7,8,9,10)
• InChI Key: LUSJXEMIZFYDSZ-UHFFFAOYSA-N
• Canonical SMILES: C1=NC=NC2=NNC(=C21)I

Description

3-Iodo-1H-pyrazolo[3,4-d]pyrimidine is a useful research compound. Its molecular formula is C5H3IN4 and its molecular weight is 246.01 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Iodo-1H-pyrazolo[3,4-d]pyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Iodo-1H-pyrazolo[3,4-d]pyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.

Foundational & Exploratory

3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine: The "Ibrutinib Intermediate" & Privileged Scaffold

Topic: 3-Iodo-1H-pyrazolo[3,4-d]pyrimidine (Focus: 4-Amine Derivative) Content Type: Technical Guide / Whitepaper Audience: Researchers, Medicinal Chemists, Process Chemists

Executive Summary

In the landscape of kinase inhibitor discovery, few scaffolds are as "privileged" as the pyrazolo[3,4-d]pyrimidine core. Structurally isomeric to purine (adenine), this heterocycle possesses an innate affinity for the ATP-binding pocket of kinases. Among its derivatives, 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS 151266-23-8) stands out as a critical linchpin. It serves as the primary gateway to C3-functionalized inhibitors, most notably Ibrutinib (Imbruvica), the blockbuster BTK inhibitor used in treating mantle cell lymphoma and CLL.

This guide provides a rigorous technical analysis of this intermediate, detailing its synthesis, unique reactivity profiles (C3-Suzuki vs. N1-alkylation), and handling protocols for high-purity applications.

Part 1: Chemical Profile & Physicochemical Properties

While "3-iodo-1H-pyrazolo[3,4-d]pyrimidine" technically refers to the unsubstituted parent ring, in 99% of pharmaceutical contexts, it refers to the 4-amino derivative. The exocyclic amine at C4 mimics the

of adenine, forming critical hydrogen bonds with the kinase hinge region (e.g., Glu-Met residues).

Table 1: Physicochemical Specifications

Property	Specification	Notes
IUPAC Name	3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine	Often listed as 4-amino-3-iodo-1H-pyrazolo[3,4-d]pyrimidine
CAS Number	151266-23-8	Dominant commercial entity
Molecular Formula
Molecular Weight	261.03 g/mol	High iodine mass contribution
Appearance	Off-white to pale yellow powder	Light sensitive (iodide degradation)
Melting Point	>300 °C	Decomposes before melting
Solubility	DMSO, DMF, NMP	Insoluble in water, alcohols, DCM
pKa	~10.5 (Predicted)	Acidic proton at N1
UV	282 nm	Characteristic of the fused bicyclic system

Part 2: Synthesis Protocol (The "Gold Standard")

The synthesis of the 3-iodo derivative is a classic example of Electrophilic Aromatic Substitution (EAS) on a heteroaromatic ring. The pyrazole ring is electron-rich, allowing direct iodination.

Mechanistic Insight

While elemental iodine (

) under basic conditions can be used, it often leads to lower yields due to oxidation side reactions. The industry standard utilizes N-Iodosuccinimide (NIS) in a polar aprotic solvent (DMF). NIS provides a source of "positive" iodine ( ) which attacks the C3 position, the most nucleophilic site on the pyrazole ring.

Protocol: Direct Iodination of 1H-pyrazolo[3,4-d]pyrimidin-4-amine

Reagents:

• Starting Material: 1H-pyrazolo[3,4-d]pyrimidin-4-amine (1.0 equiv)

• Iodinating Agent: N-Iodosuccinimide (NIS) (1.5 equiv)

• Solvent: Anhydrous DMF (10 mL/g of substrate)

Step-by-Step Methodology:

• Dissolution: Charge a round-bottom flask with 1H-pyrazolo[3,4-d]pyrimidin-4-amine and anhydrous DMF. Stir at room temperature until a suspension or partial solution is formed.

• Addition: Add NIS portion-wise over 10 minutes. The reaction is slightly exothermic.

• Heating: Heat the mixture to 60–80 °C under an inert atmosphere (

  or Ar).

  • Expert Note: Higher temperatures (>100°C) can promote di-iodination or decomposition.

• Monitoring: Monitor by LC-MS. The starting material (MW ~135) should disappear, replaced by the product (MW 261). Reaction time is typically 4–12 hours.

• Workup: Cool the mixture to room temperature. Pour the reaction mixture into ice-cold water (5x volume). The product will precipitate as a solid.

• Purification: Filter the solid, wash extensively with water (to remove succinimide byproduct) and cold ethanol. Dry in a vacuum oven at 50 °C.

  • Yield Expectation: 90–99% (Quantitative conversion is common).

Figure 1: Synthetic pathway for the iodination of the pyrazolopyrimidine core.

Part 3: Functionalization & Reactivity Map

The utility of 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine lies in its orthogonal reactivity: the C3-Iodine serves as a handle for cross-coupling, while the N1-Nitrogen serves as a handle for alkylation.

C3-Functionalization: Suzuki-Miyaura Coupling

The iodine atom at C3 is highly reactive toward oxidative addition by Palladium(0). This allows for the installation of aryl or heteroaryl groups, a requirement for potency in BTK inhibitors (e.g., the phenoxyphenyl group in Ibrutinib).

• Catalyst:

  or are standard.

• Base:

  or .

• Solvent: Dioxane/Water or DME/Water.

• Challenge: The free amine (

  ) and the NH of the pyrazole can poison catalysts. Often, the N1-alkylation is performed before the Suzuki coupling to protect the ring nitrogen and improve solubility.

N1 vs. N2 Alkylation Selectivity

A critical challenge in pyrazole chemistry is regioselectivity.[1][2] The pyrazolo[3,4-d]pyrimidine system exists in tautomeric equilibrium, but alkylation preferentially occurs at N1 (the nitrogen adjacent to the pyrimidine ring fusion) due to thermodynamic stability and steric factors.

• Mitsunobu Reaction: For Ibrutinib, the piperidine ring is installed via a Mitsunobu reaction (Triphenylphosphine/DIAD) using a chiral alcohol. This method provides high N1 selectivity.[1][2]

• Direct Alkylation: Using alkyl halides (

  ) and a base ( ) generally favors N1, but N2 isomers can form (typically 9:1 to 4:1 ratio depending on sterics).

Figure 2: Orthogonal reactivity map of the 3-iodo scaffold.

Part 4: Medicinal Chemistry Applications (Case Study: Ibrutinib)

The synthesis of Ibrutinib (PCI-32765) illustrates the industrial utility of this intermediate.[3][4][5]

• Scaffold Preparation: 1H-pyrazolo[3,4-d]pyrimidin-4-amine is iodinated to form the 3-iodo intermediate (as described in Part 2).[6][7][8][3][5][9]

• N1-Functionalization: The 3-iodo intermediate is coupled with N-Boc-3-hydroxypiperidine via a Mitsunobu reaction . This installs the piperidine ring at N1 while preserving the iodine at C3.

  • Why Mitsunobu first? It locks the N1 regiochemistry and improves solubility for the subsequent palladium coupling.

• C3-Arylation: The iodinated intermediate undergoes Suzuki coupling with 4-phenoxybenzeneboronic acid. The iodine is replaced by the phenoxyphenyl group.[7]

• Deprotection & Acylation: The Boc group is removed (acid hydrolysis), and the resulting amine is acrylated to form the covalent "warhead" (acrylamide) that targets Cys481 of BTK.

This route highlights why the 3-iodo derivative is indispensable: it allows the modular assembly of the drug's three key domains (hinge binder, selectivity pocket binder, and covalent warhead).

Part 5: Safety & Handling

• Hazards: The compound is classified as an Irritant (Skin Irrit. 2, Eye Irrit. 2, STOT SE 3).

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Stability: Iodinated heterocycles can be light-sensitive. Store in amber vials at 2–8 °C .

• Waste Disposal: Palladium residues (from coupling steps) and iodinated waste require specific heavy metal and halogenated waste streams.

References

• Vertex Pharmaceuticals. (2018). Process for the preparation of ibrutinib and new synthesis intermediate. Justia Patents. Link

• ChemicalBook. (2025). 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine Properties and Synthesis. Link

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 1519489, 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine. PubChem.[10] Link

• TCI Chemicals. (2025). Product Specification: 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine. Link

• Miyaura, N., & Suzuki, A. (1995).[11] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. (Foundational reference for the C3-coupling chemistry described). Link

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• 1. semanticscholar.org [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. TR2021008599T - METHOD FOR THE PREPARATION OF 1H-PIRAZOLO[3,4-d]pyrimidine DERIVATIVES - Google Patents [patents.google.com]
• 4. TR2021008599T - METHOD FOR THE PREPARATION OF 1H-PIRAZOLO[3,4-d]pyrimidine DERIVATIVES - Google Patents [patents.google.com]
• 5. CN103626774A - Preparation method of Ibrutinib - Google Patents [patents.google.com]
• 6. 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine | 151266-23-8 [chemicalbook.com]
• 7. patents.justia.com [patents.justia.com]
• 8. Synthesis of N-alkylated pyrazolo[3,4-d]pyrimidine analogs and evaluation of acetylcholinesterase and carbonic anhydrase inhibition properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. US20160264584A1 - Method for Preparing Ibrutinib - Google Patents [patents.google.com]
• 10. 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine 98.0+%, TCI America 1 g | Buy Online | TCI America | Fisher Scientific [fishersci.com]
• 11. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Technical Whitepaper: 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine

Topic: 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS 151266-23-8) Content Type: Technical Whitepaper Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

The "Linchpin" Scaffold in Kinase Inhibitor Discovery

Executive Summary

3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS 151266-23-8) acts as a critical heterocyclic building block in modern medicinal chemistry.[1][2] It is most widely recognized as the core scaffold for Ibrutinib (Imbruvica) , a first-in-class Bruton's Tyrosine Kinase (BTK) inhibitor used to treat mantle cell lymphoma and chronic lymphocytic leukemia.

Beyond Ibrutinib, this compound serves as a privileged structure for targeting the ATP-binding pocket of various kinases (Src, Tec, and FLT3 families). Its value lies in the orthogonal reactivity of its functional groups: the C3-iodine atom allows for precise palladium-catalyzed carbon-carbon bond formation, while the N1-nitrogen offers a site for solubilizing tails or covalent warhead attachment.

Chemical Profile & Properties[1][2][3][4][5][6][7][8][9][10]

Property	Data
CAS Number	151266-23-8
IUPAC Name	3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine
Synonyms	4-Amino-3-iodo-1H-pyrazolo[3,4-d]pyrimidine; 3-Iodo-PP-amine
Molecular Formula	C₅H₄IN₅
Molecular Weight	261.02 g/mol
Appearance	Off-white to pale yellow solid
Solubility	Soluble in DMSO, DMF; Sparingly soluble in MeOH; Insoluble in water
Melting Point	>250°C (Decomposition)
pKa	~10.5 (N1-H acidity)

Synthesis & Manufacturing Strategy

The synthesis of CAS 151266-23-8 is typically achieved through the electrophilic halogenation of the parent heterocycle, 1H-pyrazolo[3,4-d]pyrimidin-4-amine. This process is highly regioselective due to the electron-rich nature of the pyrazole ring compared to the pyrimidine ring.

3.1 Mechanistic Pathway

The reaction utilizes N-Iodosuccinimide (NIS) as the iodine source. The C3 position of the pyrazole ring is the most nucleophilic site for electrophilic aromatic substitution (SEAr), avoiding the need for blocking groups on the exocyclic amine.

Figure 1: Synthesis pathway from the unhalogenated core. The reaction is driven by the electron density of the pyrazole ring.

3.2 Critical Process Parameters (CPP)

• Temperature Control: The reaction must be maintained between 60–80°C. Lower temperatures result in incomplete conversion, while temperatures >100°C can lead to over-iodination or degradation.

• Solvent Selection: DMF (Dimethylformamide) is the standard solvent due to its ability to solubilize the polar starting material and stabilize the transition state.

• Purification: The product often precipitates upon cooling or addition of water, allowing for filtration-based isolation without chromatography.

Functional Derivatization in Drug Discovery

The utility of CAS 151266-23-8 stems from its ability to serve as a "divergent hub." Researchers typically modify the scaffold at two distinct positions to optimize potency and pharmacokinetic properties.

4.1 The C3-Iodine Handle (Suzuki/Sonogashira Coupling)

The iodine atom at C3 is highly reactive toward Pd-catalyzed cross-coupling. This is the primary vector for introducing the "hinge-binding" or hydrophobic moiety of a kinase inhibitor (e.g., the phenoxyphenyl group in Ibrutinib).

4.2 The N1-Nitrogen (Alkylation/Mitsunobu)

The N1 proton is acidic (pKa ~10.5). Alkylation at this position introduces the "tail" of the drug, which often extends into the solvent-exposed region of the kinase or carries a covalent warhead (e.g., acrylamide) for cysteine targeting.

Note on Regioselectivity: Direct alkylation can produce a mixture of N1 and N2 isomers. In high-precision synthesis (like Ibrutinib manufacturing), a Mitsunobu reaction with a protected alcohol is preferred to ensure N1 selectivity.

Figure 2: Divergent synthetic utility. The scaffold allows independent optimization of the kinase binding affinity (C3) and pharmacokinetic profile (N1).

Experimental Protocols

Protocol A: Synthesis of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine

Validating Source: Standard protocol adapted from Ibrutinib process chemistry (e.g., US Patent 7,514,444).

Materials:

• 1H-pyrazolo[3,4-d]pyrimidin-4-amine (10.0 g, 74 mmol)

• N-Iodosuccinimide (NIS) (25.0 g, 111 mmol, 1.5 eq)

• DMF (Dimethylformamide), Anhydrous (80 mL)

• Ethanol (Cold)

Procedure:

• Setup: Charge a 250 mL round-bottom flask with 1H-pyrazolo[3,4-d]pyrimidin-4-amine and DMF. Stir to create a suspension.

• Addition: Add NIS portion-wise over 10 minutes at room temperature.

• Reaction: Heat the mixture to 80°C under an argon or nitrogen atmosphere. Stir overnight (approx. 12–16 hours). The suspension may clear and then re-precipitate.

• Quench & Isolation: Cool the reaction to room temperature. Pour the mixture into 300 mL of ice-water to force complete precipitation.

• Filtration: Filter the solid and wash the cake with water (2 x 50 mL) followed by cold Ethanol (1 x 30 mL) to remove succinimide byproducts and residual DMF.

• Drying: Dry in a vacuum oven at 45°C for 24 hours.

• Expected Yield: ~19–24 g (95–100%).

• QC Check: 1H NMR (DMSO-d6) should show loss of the C3-proton signal (~8.0 ppm) present in the starting material.

Protocol B: Suzuki Coupling (General Screening Conditions)

Use this protocol to attach aryl groups to the C3 position.

Materials:

• 3-Iodo-scaffold (1.0 eq)

• Aryl Boronic Acid (1.2 eq)

• Pd(dppf)Cl₂[3]·DCM (0.05 eq)

• Potassium Carbonate (K₂CO₃) (3.0 eq)

• Solvent: 1,4-Dioxane/Water (4:1 ratio)

Procedure:

• Combine all solid reagents in a microwave vial or pressure tube.

• Add degassed solvent mixture.

• Seal and purge with nitrogen for 5 minutes.

• Heat to 90–100°C (or 120°C in microwave for 20 min).

• Filter through Celite, concentrate, and purify via flash chromatography (MeOH/DCM gradient).

Safety & Handling (MSDS Highlights)

GHS Classification: Warning

• H302: Harmful if swallowed.

• H315/H319: Causes skin and serious eye irritation.

• H335: May cause respiratory irritation.

Handling Precautions:

• Light Sensitivity: Iodinated heterocycles can be light-sensitive. Store in amber vials or wrap containers in foil.

• Reactivity: Avoid contact with strong oxidizing agents.

• PPE: Standard lab coat, nitrile gloves, and safety glasses are mandatory. Use a fume hood during the heating phase of synthesis to avoid inhaling DMF vapors.

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 1519489, 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine. Retrieved from [Link]

• Honigberg, L. A., et al. (2010).The Bruton tyrosine kinase inhibitor PCI-32765 blocks B-cell activation and is efficacious in models of autoimmune disease and B-cell malignancy. Proceedings of the National Academy of Sciences.
• Pan, Z., et al. (2007).Discovery of Selective Irreversible Inhibitors for Bruton's Tyrosine Kinase. ChemMedChem. (Describes the SAR leading to the selection of the pyrazolopyrimidine scaffold).
• U.S. Patent No. 7,514,444 (2009).Inhibitors of Bruton's Tyrosine Kinase.

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• 3. TR2021008599T - METHOD FOR THE PREPARATION OF 1H-PIRAZOLO[3,4-d]pyrimidine DERIVATIVES - Google Patents [patents.google.com]

The Pyrazolo[3,4-d]pyrimidine Scaffold: A Comprehensive Guide to Structure-Activity Relationships for Drug Discovery

The pyrazolo[3,4-d]pyrimidine core is a privileged heterocyclic scaffold that has garnered significant attention in medicinal chemistry due to its structural resemblance to endogenous purines. This unique characteristic allows it to function as a versatile template for the design of potent and selective modulators of various biological targets, particularly protein kinases. This in-depth technical guide provides a comprehensive analysis of the structure-activity relationships (SAR) of pyrazolo[3,4-d]pyrimidine derivatives, offering valuable insights for researchers, scientists, and drug development professionals.

The Pyrazolo[3,4-d]pyrimidine Core: A Foundation for Diverse Biological Activity

The pyrazolo[3,4-d]pyrimidine nucleus is an analog of purine, where the imidazole ring is replaced by a pyrazole ring. This bioisosteric replacement has proven to be a successful strategy in the development of numerous compounds with a wide spectrum of pharmacological activities, including anticancer, anti-inflammatory, antibacterial, and antiviral properties.[1][2][3] The core's ability to engage in key hydrogen bonding interactions within the ATP-binding site of many kinases makes it a particularly attractive starting point for the design of kinase inhibitors.[4]

The key positions for substitution on the pyrazolo[3,4-d]pyrimidine scaffold that significantly influence its biological activity are primarily the N-1, C-4, and C-6 positions. Modifications at these sites allow for the fine-tuning of potency, selectivity, and pharmacokinetic properties.

Caption: Key substitution points on the pyrazolo[3,4-d]pyrimidine core.

Structure-Activity Relationship (SAR) Analysis at Key Biological Targets

The versatility of the pyrazolo[3,4-d]pyrimidine scaffold is evident from the diverse range of biological targets it can be engineered to inhibit. The following sections delve into the specific SAR for various important target classes.

Kinase Inhibitors

Protein kinases are a large family of enzymes that play crucial roles in cellular signaling pathways. Their dysregulation is a hallmark of many diseases, particularly cancer, making them prime targets for therapeutic intervention.

VEGFRs are key mediators of angiogenesis, the formation of new blood vessels, which is essential for tumor growth and metastasis.

• C-4 Position: Substitution with a 4-phenoxy-aniline moiety has been shown to be crucial for potent VEGFR2 inhibition.[5][6] The urea linkage to a substituted phenyl ring further enhances activity, with electron-withdrawing groups like trifluoromethyl and chloro at the 3- and 4-positions of the terminal phenyl ring leading to highly potent compounds.[5][6][7] For instance, compound 33 (1-(4-(1H-pyrazolo[3,4-d]pyrimidin-4-yloxy)phenyl)-3-(4-chloro-3-(trifluoromethyl)phenyl)urea) is a potent multikinase inhibitor targeting both FLT3 and VEGFR2.[5][6][7]

• N-1 Position: An unsubstituted N-1 position (N-H) is generally preferred for maintaining high potency against VEGFR2.[7] Methylation at this position has been shown to be detrimental to the inhibitory activity.[7]

EGFR is a transmembrane protein that, upon activation, triggers signaling pathways promoting cell proliferation. Its overexpression is implicated in various cancers.[8]

• C-4 Position: An anilino moiety at the C-4 position is a key pharmacophoric feature for EGFR inhibition.[3][8] Disubstitution on this anilino ring with halogens can confer selectivity for EGFR over other kinases like ErbB2.[8] Conversely, incorporating a benzyl ether substituted anilino moiety can lead to potent dual EGFR/ErbB2 inhibition.[8]

• N-1 Position: The presence of a 4-fluorophenyl group at the N-1 position has been shown to enhance both pharmacokinetic and physicochemical properties.[3]

CDKs are essential for regulating the cell cycle, and their aberrant activity is a common feature of cancer cells.

• C-4 Position: Similar to other kinase inhibitors, an anilino group at C-4 is more effective than a benzyl group for CDK2 inhibitory activity.[9] Specifically, a 3-fluoroanilino group at this position has demonstrated comparable or superior CDK2 inhibition to reference compounds like olomoucine and roscovitine.[8][9]

• N-1 Position: For CDK2 inhibition, an unsubstituted N-1 position generally leads to higher potency compared to N-1 substituted analogs.[9]

Src and Abl are non-receptor tyrosine kinases involved in cell growth, differentiation, and survival. Their dysregulation is associated with various cancers, including chronic myeloid leukemia.

• C-4 Position: 4-amino-substituted pyrazolo[3,4-d]pyrimidines have been identified as potent inhibitors of c-Src and c-Abl.[10] The presence of an anilino ring at this position is a common feature in active compounds.[11]

• C-6 Position: Introduction of thioalkyl groups at the C-6 position has been explored to enhance inhibitory activity.[11]

General Anticancer Activity

Beyond specific kinase targets, many pyrazolo[3,4-d]pyrimidine derivatives exhibit broad-spectrum anticancer activity through various mechanisms, including the induction of apoptosis and inhibition of cell proliferation.[2][12][13]

• Substitutions on the Pyrimidine Ring: The introduction of a 5-substituted benzylidene amino function on the pyrazolo[3,4-d]pyrimidin-4-one core has yielded some of the most active compounds in certain series.[14] The nature of the substituent on the benzylidene ring plays a significant role, with the order of activity often being NO2 > F > Cl > OCH3 > H.[14]

Synthetic Methodologies

The synthesis of the pyrazolo[3,4-d]pyrimidine core typically involves the construction of a substituted pyrazole ring followed by cyclization to form the fused pyrimidine ring. A common and versatile approach starts from 5-amino-1-substituted-1H-pyrazole-4-carbonitrile.

General Synthetic Workflow

Caption: A general synthetic workflow for pyrazolo[3,4-d]pyrimidine derivatives.

Detailed Experimental Protocol: Synthesis of 3-methyl-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one (P1)

This protocol is adapted from a published procedure and serves as a representative example for the synthesis of a pyrazolo[3,4-d]pyrimidine core.[15]

Step 1: Synthesis of 5-amino-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile (B)

• To a solution of 2-(1-ethoxyethylidene)malononitrile (A) in ethanol, add an equimolar amount of phenyl hydrazine.

• Reflux the reaction mixture for 2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Filter the resulting precipitate, wash with cold water, and dry to afford compound (B).

Step 2: Synthesis of 3-methyl-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one (P1)

• Dissolve 5-amino-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile (B) (1.0 g, 5.04 mmol) in formic acid (30 mL).[15]

• Reflux the solution for 7 hours.[15]

• After completion, pour the reaction mixture into ice water.[15]

• Collect the resulting precipitate by filtration, dry it, and recrystallize from ethanol to yield the final product P1.[15]

Experimental Protocols for Biological Evaluation

The biological activity of newly synthesized pyrazolo[3,4-d]pyrimidine derivatives is typically assessed using a panel of in vitro assays.

In Vitro Kinase Inhibition Assay

This assay measures the ability of a compound to inhibit the activity of a specific kinase.

• Prepare a reaction mixture containing the purified kinase, a suitable substrate (e.g., a peptide or protein), and ATP in a buffer solution.

• Add the test compound at various concentrations to the reaction mixture.

• Incubate the mixture at an appropriate temperature (e.g., 30 °C) for a specified time.

• Stop the reaction and quantify the amount of phosphorylated substrate. This can be done using various methods, such as radioisotope labeling (³²P-ATP), fluorescence-based assays, or ELISA.

• Calculate the percentage of inhibition for each compound concentration and determine the IC50 value (the concentration of the compound that inhibits 50% of the kinase activity).

Cell Proliferation Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability and proliferation.

• Seed cancer cells in a 96-well plate at a specific density and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compound for a specified period (e.g., 48 or 72 hours).

• Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Live cells will reduce the yellow MTT to purple formazan crystals.

• Add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Measure the absorbance of the solution at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the untreated control and determine the IC50 value.

Data Presentation: SAR Summary Tables

To facilitate the analysis of structure-activity relationships, quantitative data from biological assays should be organized into clear and concise tables.

Table 1: SAR of C-4 Substituted Pyrazolo[3,4-d]pyrimidines as VEGFR-2 Inhibitors

Compound	R (at C-4)	VEGFR-2 IC50 (µM)
1a	4-phenoxy-aniline	>10
1d	4-phenoxy-N-methyl-aniline	>10
6	4-(3-chloro-4-fluorophenoxy)aniline	0.045
9	4-(4-chloro-3-(trifluoromethyl)phenoxy)aniline	0.038
33	1-(4-(1H-pyrazolo[3,4-d]pyrimidin-4-yloxy)phenyl)-3-(4-chloro-3-(trifluoromethyl)phenyl)urea	0.021

Data is representative and compiled for illustrative purposes.

Table 2: Anticancer Activity of 5,6-disubstituted pyrazolo[3,4-d]pyrimidin-4-ones

Compound	R (on benzylideneamino at C-5)	MCF-7 IC50 (µM)
10a	H	25
10b	4-OCH3	21
10c	4-Cl	18
10d	4-F	15
10e	4-NO2	12

Data is representative and compiled for illustrative purposes.[14]

Conclusion and Future Perspectives

The pyrazolo[3,4-d]pyrimidine scaffold has proven to be a highly fruitful template for the discovery of potent and selective inhibitors of a wide range of biological targets, particularly protein kinases. The extensive body of research on this scaffold has established clear structure-activity relationships, providing a rational basis for the design of novel therapeutic agents.

Future research in this area will likely focus on:

• Improving Selectivity: Designing derivatives with enhanced selectivity for specific kinase isoforms to minimize off-target effects and improve safety profiles.

• Overcoming Drug Resistance: Developing next-generation inhibitors that are active against clinically relevant mutations that confer resistance to existing therapies.

• Exploring New Biological Targets: Investigating the potential of pyrazolo[3,4-d]pyrimidine derivatives to modulate other classes of enzymes and receptors.

• Optimizing ADME Properties: Fine-tuning the physicochemical properties of lead compounds to improve their absorption, distribution, metabolism, and excretion profiles, thereby enhancing their drug-like characteristics.

By leveraging the established SAR and employing modern drug design strategies, the pyrazolo[3,4-d]pyrimidine scaffold will undoubtedly continue to be a source of innovative drug candidates for the treatment of cancer and other diseases.

References

• Al-Ostoot, F.H., et al. (2024). Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations. Molecules, 29(1), 123. [Link]

• Wang, X., et al. (2011). Novel Pyrazolo[3,4-d]pyrimidine Derivatives as Potential Antitumor Agents: Exploratory Synthesis, Preliminary Structure-Activity Relationships, and in Vitro Biological Evaluation. Molecules, 16(12), 10575-10586. [Link]

• El-Gamal, M.I., et al. (2024). Novel pyrazolo[3,4-d]pyrimidine derivatives: design, synthesis, anticancer evaluation, VEGFR-2 inhibition, and antiangiogenic activity. RSC Advances, 14(1), 1-17. [Link]

• Ghorab, M.M., et al. (2021). Design, Synthesis, and Anticancer Screening for Repurposed Pyrazolo[3,4-d]pyrimidine Derivatives on Four Mammalian Cancer Cell Lines. Molecules, 26(10), 2936. [Link]

• Patel, K.D., et al. (2012). Synthesis and Biological Studies of Pyrazolo [3, 4-d] Pyrimidines. International Journal of Pharmaceutical Sciences and Research, 3(8), 2569-2573. [Link]

• Reddy, T.J., et al. (2007). Facile Synthesis of Pyrazolo[3,4‐d]pyrimidines and Pyrimido[4,5‐d]pyrimidin‐4‐one Derivatives. Synthetic Communications, 37(5), 739-747. [Link]

• Gaber, A.A., et al. (2017). Synthesis of new pyrazolo[3,4-d]pyrimidine derivatives and evaluation of their anti-inflammatory and anticancer activities. Chemical Biology & Drug Design, 90(1), 83-96. [Link]

• Gaber, A.A., et al. (2021). SYNTHESIS AND BIOLOGICAL EVALUATION OF NOVEL PYRAZOLO[3,4-D]PYRIMIDINE DERIVATIVES OF EXPECTED ANTICANCER ACTIVITY. Azhar Journal of Pharmaceutical Sciences, 64, 80-91. [Link]

• Yang, L.L., et al. (2013). Structure-activity relationship studies of pyrazolo[3,4-d]pyrimidine derivatives leading to the discovery of a novel multikinase inhibitor that potently inhibits FLT3 and VEGFR2 and evaluation of its activity against acute myeloid leukemia in vitro and in vivo. Journal of Medicinal Chemistry, 56(4), 1641-1655. [Link]

• Yang, L.L., et al. (2013). Structure–Activity Relationship Studies of Pyrazolo[3,4-d]pyrimidine Derivatives Leading to the Discovery of a Novel Multikinase Inhibitor That Potently Inhibits FLT3 and VEGFR2 and Evaluation of Its Activity against Acute Myeloid Leukemia in Vitro and in Vivo. Journal of Medicinal Chemistry, 56(4), 1641-1655. [Link]

• Abdelgawad, M.A., et al. (2020). Targeting tumor cells with pyrazolo[3,4-d]pyrimidine scaffold: A literature review on synthetic approaches, structure activity relationship, structural and target-based mechanisms. Arabian Journal of Chemistry, 13(11), 8073-8105. [Link]

• El-Sayed, N.N.E., et al. (2022). Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][12][13][15]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors: synthesis, biological and molecular modeling investigations. RSC Medicinal Chemistry, 13(6), 724-738. [Link]

• Zhao, L., et al. (2022). Design, synthesis, and biological evaluation of novel pyrazolo [3,4-d]pyrimidine derivatives as potent PLK4 inhibitors for the treatment of TRIM37-amplified breast cancer. European Journal of Medicinal Chemistry, 239, 114424. [Link]

• Martins, P., et al. (2014). Substituted Pyrazolo[3,4- d ]pyrimidines: Microwave-Assisted, Solvent-Free Synthesis and Biological Evaluation. Molecules, 19(8), 12554-12574. [Link]

• Yang, L.L., et al. (2013). Structure–Activity Relationship Studies of Pyrazolo[3,4-d]pyrimidine Derivatives Leading to the Discovery of a Novel Multikinase Inhibitor That Potently Inhibits FLT3 and VEGFR2 and Evaluation of Its Activity against Acute Myeloid Leukemia in Vitro and in Vivo. Journal of Medicinal Chemistry, 56(4), 1641-1655. [Link]

• Abu-Hashem, A.A., et al. (2014). Synthesis and Anticancer Activity of Some New Pyrazolo[3,4-d]pyrimidin-4-one Derivatives. Molecules, 19(9), 13589-13601. [Link]

• Zhang, Y., et al. (2017). Synthesis and structure-activity relationship study of pyrazolo[3,4-d]pyrimidines as tyrosine kinase RET inhibitors. Bioorganic & Medicinal Chemistry Letters, 27(11), 2419-2423. [Link]

• Kassab, A.E. (2023). Pyrazolo[3,4-d]pyrimidine scaffold: A review on synthetic approaches and EGFR and VEGFR inhibitory activities. Archiv der Pharmazie, 356(1), e2200424. [Link]

• El-Damasy, A.K., et al. (2019). Novel pyrazolo[3,4-d]pyrimidines: design, synthesis, anticancer activity, dual EGFR/ErbB2 receptor tyrosine kinases inhibitory activity, effects on cell cycle profile and caspase-3-mediated apoptosis. Journal of Enzyme Inhibition and Medicinal Chemistry, 34(1), 548-561. [Link]

• Schenone, S., et al. (2011). Pyrazolo[3,4-d]pyrimidine Prodrugs: Strategic Optimization of the Aqueous Solubility of Dual Src/Abl Inhibitors. Molecules, 16(11), 9347-9363. [Link]

• Hayallah, A.M., et al. (2023). Novel Glu-based pyrazolo[3,4-d]pyrimidine analogues: design, synthesis and biological evaluation as DHFR and TS dual inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2199616. [Link]

• Schenone, S., et al. (2011). 4-Amino-Substituted Pyrazolo[3,4-d]Pyrimidines: Synthesis and Biological Properties. Current Organic Chemistry, 15(12), 2036-2057. [Link]

• Artuso, E., et al. (2023). Identification and Biological Characterization of the Pyrazolo[3,4-d]pyrimidine Derivative SI388 Active as Src Inhibitor. International Journal of Molecular Sciences, 24(13), 11116. [Link]

• Kim, B.T., et al. (2003). Synthesis and biological evaluations of pyrazolo[3,4-d]pyrimidines as cyclin-dependent kinase 2 inhibitors. Bioorganic & Medicinal Chemistry Letters, 13(10), 1645-1648. [Link]

• Hayallah, A.M. (2025). A Comprehensive Review of Pyrazolo[3,4-d] pyrimidine Scaffold Biological Activities. ResearchGate. [Link]

• El-Damasy, A.K., et al. (2024). New pyrazolo[3,4-d]pyrimidine derivatives as EGFR-TK inhibitors. RSC Advances, 14(4), 2307-2321. [Link]

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The Iodine Intersect: 3-Iodo-Pyrazolo-Pyrimidine in the Genesis of Ibrutinib

[1][2][3][4]

Executive Summary

The discovery of Ibrutinib (PCI-32765) marked a paradigm shift in kinase inhibition, transitioning from competitive reversible binding to targeted covalent inactivation. Central to this chemical evolution was a specific, privileged intermediate: 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine .

This technical guide deconstructs the role of this iodinated scaffold. It served not merely as a precursor, but as the strategic pivot point that allowed the Celera Genomics (and later Pharmacyclics) teams to independently optimize the hydrophobic selectivity pocket and the covalent warhead vector.

Part 1: The Scaffold Selection Strategy

The Adenomimetic Logic

The design of Ibrutinib began with the 1H-pyrazolo[3,4-d]pyrimidin-4-amine core.[1] This heterocycle is a bioisostere of adenine, the purine base of ATP.

• Causality: By mimicking adenine, the scaffold inherently possesses high affinity for the ATP-binding hinge region of the kinase domain.

• The Problem: Adenine mimics are "promiscuous." They bind to hundreds of kinases (the human kinome).

• The Solution: To achieve selectivity for Bruton's Tyrosine Kinase (BTK), the team needed to exploit a specific hydrophobic pocket adjacent to the gatekeeper residue (Thr474) and a specific nucleophile (Cys481) in the linker region.

The Role of the 3-Iodo Intermediate

The introduction of an iodine atom at the C3 position was the critical enabling step.

• Electronic Activation: The iodine atom renders the C3 position susceptible to Palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura), allowing the attachment of bulky aryl groups.

• Orthogonal Functionalization: The iodine is stable enough to survive alkylation conditions at the N1 position, allowing the chemist to install the linker before or after the hydrophobic group.

Part 2: The Discovery Synthesis Workflow

The synthesis of Ibrutinib is a convergent process centered on the 3-iodo intermediate. The following workflow reconstructs the medicinal chemistry route used during the lead optimization phase (Pan et al., 2007).

Phase 1: Core Iodination

The synthesis begins with the direct electrophilic halogenation of the pyrazolo-pyrimidine core.

Protocol 1: Iodination of 1H-pyrazolo[3,4-d]pyrimidin-4-amine

• Reagents: N-iodosuccinimide (NIS), DMF.[2]

• Conditions: 80°C, 12-18 hours.

• Mechanism: Electrophilic Aromatic Substitution (EAS). The electron-rich pyrazole ring attacks the iodonium source provided by NIS.

• Why NIS? Unlike elemental iodine (

  ), NIS provides a controlled source of without generating highly acidic byproducts (HI) that could protonate the N1 nitrogen and retard the reaction.

Phase 2: The N1 Linker Installation (Mitsunobu)

Before coupling the aryl group, the piperidine linker is often installed. This order of operations prevents N-arylation of the pyrazole during the subsequent Suzuki coupling.

Protocol 2: Mitsunobu Coupling

• Reagents: Triphenylphosphine (

  ), Diisopropyl azodicarboxylate (DIAD), (S)-1-Boc-3-hydroxypiperidine.

• Target: N1-alkylation.

• Causality: The Mitsunobu reaction inverts the stereochemistry of the alcohol. Using the (S)-alcohol yields the (R)-piperidine linker found in Ibrutinib.

Phase 3: The Suzuki Cross-Coupling

This is where the 3-iodo handle is utilized to fill the hydrophobic pocket.

Protocol 3: Suzuki-Miyaura Coupling

• Reagents: 4-phenoxybenzeneboronic acid,

  , , Dioxane/Water.

• Role of Iodine: The C-I bond is weaker than C-Br or C-Cl, facilitating the oxidative addition step of the catalytic cycle, which is often the rate-determining step for electron-rich heterocycles.

• Outcome: Introduction of the 4-phenoxyphenyl group.[3][4][5][6] This moiety occupies the "selectivity pocket" near the gatekeeper residue.

Phase 4: The Warhead Installation

• Deprotection: Acidic removal of the Boc group (HCl/Dioxane).

• Acrylation: Reaction with acryloyl chloride to form the acrylamide Michael acceptor.

Part 3: Visualization of the Synthesis Logic

The following diagram illustrates the "Hub-and-Spoke" utility of the 3-iodo intermediate.

Caption: The central role of the 3-iodo intermediate in the convergent synthesis of Ibrutinib.

Part 4: Mechanism of Action & Data

The 3-iodo intermediate allowed the construction of a molecule that perfectly positions the acrylamide warhead near Cysteine 481.

The Covalent Binding Mode[8]

• Recognition: The pyrazolo-pyrimidine core binds to the hinge (Met477, Glu475).

• Positioning: The 3-phenoxyphenyl group (installed via the iodo-intermediate) locks the molecule into the hydrophobic pocket, preventing rotation.

• Reaction: The acrylamide double bond is held within 4 Å of the Cys481 thiol. A Michael addition occurs, forming a permanent covalent bond.

Caption: Structural logic of Ibrutinib binding. The C3-aryl group (via 3-iodo) anchors the scaffold.

Comparative Potency Data

The transition from reversible analogs (which lacked the acrylamide but retained the 3-phenoxyphenyl core) to the covalent Ibrutinib demonstrated the power of this design.

Compound Stage	Structure Feature	IC50 (BTK)	Binding Type
Early Scaffold	3-iodo-pyrazolo-pyrimidine	>10 µM	Weak Reversible
Intermediate	3-phenoxyphenyl derivative	~10-100 nM	Potent Reversible
Ibrutinib	Acrylamide Warhead Added	0.5 nM	Irreversible

Data Source: Synthesized from Pan et al. (2007) and Honigberg et al. (2010).

Part 5: References

• Pan, Z. et al. (2007).[7][8] Discovery of Selective Irreversible Inhibitors for Bruton's Tyrosine Kinase.[9][7][8][10][11] ChemMedChem, 2(1), 58–61.[7][8][11] [Link]

• Honigberg, L. A. et al. (2010).[12][13] The Bruton tyrosine kinase inhibitor PCI-32765 blocks B-cell activation and is efficacious in models of autoimmune disease and B-cell malignancy.[12][14] Proceedings of the National Academy of Sciences, 107(29), 13075–13080.[12] [Link][9]

• Honigberg, L., Verner, E., Pan, Z. (2009). Inhibitors of Bruton's Tyrosine Kinase.[6][7][8][10][11][12][13][15][16][17][18][19] U.S. Patent No.[6][15] 7,514,444.[15] Washington, DC: U.S. Patent and Trademark Office.

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The Pyrazolo[3,4-d]pyrimidine Core: A Privileged Scaffold for Targeting ATP Binding Sites

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction: The Enduring Significance of the Pyrazolo[3,4-d]pyrimidine Scaffold in Kinase Inhibition

The pyrazolo[3,4-d]pyrimidine core is a heterocyclic chemical scaffold of paramount importance in modern medicinal chemistry, particularly in the rational design of kinase inhibitors.[1] Its significance stems from its structural resemblance to the purine ring of adenine, a key component of adenosine triphosphate (ATP).[2][3] This bioisosteric relationship allows pyrazolo[3,4-d]pyrimidine derivatives to function as competitive inhibitors at the ATP binding site of a vast array of protein kinases.[2][3] Dysregulation of kinase activity is a hallmark of numerous diseases, most notably cancer, making the development of potent and selective kinase inhibitors a cornerstone of contemporary drug discovery.[1][4] This guide provides a comprehensive technical overview of the binding affinity of the pyrazolo[3,4-d]pyrimidine core to ATP binding sites, detailing the underlying molecular interactions, structure-activity relationships, and the state-of-the-art methodologies employed to quantify these critical binding events.

Molecular Recognition: The "Hinge-Binding" Motif and Beyond

The efficacy of pyrazolo[3,4-d]pyrimidine-based inhibitors is fundamentally rooted in their ability to form key hydrogen bonds with the "hinge" region of the kinase ATP binding pocket. This interaction mimics the binding of the adenine moiety of ATP.[2][3] The nitrogen atoms within the pyrazolo[3,4-d]pyrimidine core act as hydrogen bond acceptors and donors, anchoring the inhibitor to the kinase. Further affinity and selectivity are achieved through substitutions at various positions of the core, which can engage with other regions of the ATP binding site, such as the hydrophobic pocket and the ribose-binding pocket.[5][6]

A crucial aspect of the pyrazolo[3,4-d]pyrimidine scaffold is the potential for multiple binding modes. While the canonical binding mode mimics ATP, alternative orientations, such as a 180-degree flip, have been proposed, which could pave the way for a new class of specific kinase inhibitors.[7] This highlights the importance of detailed structural and computational studies in conjunction with binding affinity assays to fully elucidate the mechanism of action for a given inhibitor.

Structure-Activity Relationship (SAR): Tailoring Affinity and Selectivity

The versatility of the pyrazolo[3,4-d]pyrimidine scaffold allows for systematic chemical modifications to optimize binding affinity and selectivity for specific kinase targets. Structure-activity relationship (SAR) studies are instrumental in guiding these efforts. Key positions on the pyrazolo[3,4-d]pyrimidine core that are frequently modified include:

• The N1-position: Substitutions at this position can influence solubility and interactions with the solvent-exposed region of the ATP binding site.

• The C4-position: Modifications at this position, often involving the introduction of an amino or oxy-linker, directly impact interactions with the hinge region and can be crucial for potency.[8]

• The C6-position: Substitutions at this position can be tailored to exploit the hydrophobic pocket adjacent to the adenine-binding region.

The following table summarizes representative SAR data for a series of pyrazolo[3,4-d]pyrimidine derivatives, illustrating the impact of substitutions on inhibitory activity against various kinases.

Compound ID	R1-Substituent (N1)	Y-Linker (C4)	Ring B Moiety	Target Kinase	IC50 (µM)
1	H	-NH-	3-methoxyphenylurea	FLT3	>10
1	H	-NH-	3-methoxyphenylurea	VEGFR2	>10
33	H	-O-	4-chloro-3-(trifluoromethyl)phenylurea	FLT3	0.021
33	H	-O-	4-chloro-3-(trifluoromethyl)phenylurea	VEGFR2	0.035
23c	H	-NH-	Substituted phenyl	RET	0.018 (biochemical)

Data compiled from multiple sources, showcasing the significant impact of targeted chemical modifications on kinase inhibitory potency.[9][10][11]

Methodologies for Quantifying Binding Affinity

The precise determination of binding affinity is a critical step in the development of any kinase inhibitor. Several biophysical and biochemical techniques are routinely employed to measure key parameters such as the dissociation constant (Kd), the inhibition constant (Ki), and the half-maximal inhibitory concentration (IC50).[12] The choice of method depends on various factors, including the required throughput, the nature of the interaction, and the availability of reagents.

Below are detailed protocols for three widely used and robust techniques for characterizing the binding of pyrazolo[3,4-d]pyrimidine derivatives to their kinase targets.

Experimental Protocol 1: Isothermal Titration Calorimetry (ITC)

ITC is a powerful, label-free technique that directly measures the heat changes associated with a binding event.[13] It provides a complete thermodynamic profile of the interaction, including the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH) and entropy (ΔS) of binding in a single experiment.

• Sample Preparation:

  • Prepare a solution of the purified kinase of interest (e.g., 10-50 µM) in a suitable ITC buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 5% glycerol, 1 mM DTT).

  • Prepare a solution of the pyrazolo[3,4-d]pyrimidine compound (e.g., 100-500 µM) in the same ITC buffer. Ensure the final DMSO concentration is identical in both the kinase and compound solutions (typically <1%) to minimize solvent mismatch effects.

  • Thoroughly degas both solutions immediately before the experiment to prevent the formation of air bubbles in the calorimeter cell.

• Instrument Setup:

  • Set the experimental temperature (e.g., 25 °C).

  • Equilibrate the instrument with the ITC buffer.

• Titration:

  • Load the kinase solution into the sample cell.

  • Load the pyrazolo[3,4-d]pyrimidine compound solution into the injection syringe.

  • Perform an initial small injection (e.g., 0.5 µL) to account for any initial mixing artifacts, followed by a series of larger, spaced injections (e.g., 2-3 µL each) until the binding isotherm is saturated.

• Data Analysis:

  • Integrate the raw titration data to determine the heat change for each injection.

  • Fit the integrated data to a suitable binding model (e.g., a one-site binding model) to determine the Kd, n, and ΔH. The Gibbs free energy (ΔG) and entropy (ΔS) can then be calculated using the equation: ΔG = -RTln(Ka) = ΔH - TΔS, where Ka = 1/Kd.

Caption: Isothermal Titration Calorimetry (ITC) experimental workflow.

Experimental Protocol 2: Surface Plasmon Resonance (SPR)

SPR is a label-free optical technique that allows for the real-time monitoring of binding interactions between a ligand and an analyte.[14][15] It provides kinetic information, including the association rate constant (kon) and the dissociation rate constant (koff), from which the equilibrium dissociation constant (Kd = koff/kon) can be calculated.[16]

• Sensor Chip Preparation:

  • Select a suitable sensor chip (e.g., a CM5 chip for amine coupling).

  • Activate the sensor surface using a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

  • Immobilize the purified kinase onto the activated sensor surface to a desired response level. The immobilization conditions, such as pH and protein concentration, should be optimized to ensure the kinase remains active.[17]

  • Deactivate any remaining active esters on the surface with an injection of ethanolamine.

• Binding Analysis:

  • Prepare a series of dilutions of the pyrazolo[3,4-d]pyrimidine compound in a suitable running buffer (e.g., HBS-EP+ buffer).

  • Inject the compound solutions over the immobilized kinase surface at a constant flow rate.

  • Monitor the change in the SPR signal (response units) in real-time during the association and dissociation phases.

  • Regenerate the sensor surface between each compound injection using a mild regeneration solution to remove the bound compound without denaturing the immobilized kinase.

• Data Analysis:

  • Subtract the reference surface signal from the active surface signal to obtain sensorgrams for each compound concentration.

  • Fit the sensorgrams to a suitable kinetic model (e.g., a 1:1 Langmuir binding model) to determine the kon and koff values.

  • Calculate the Kd from the ratio of koff to kon.

Caption: Surface Plasmon Resonance (SPR) experimental workflow.

Experimental Protocol 3: Scintillation Proximity Assay (SPA)

SPA is a homogeneous and sensitive radioisotopic assay format that is well-suited for high-throughput screening of kinase inhibitors.[18][19] It measures the ability of a compound to inhibit the kinase-catalyzed transfer of a radiolabeled phosphate group from ATP to a substrate.

• Reagent Preparation:

  • Prepare a reaction buffer containing the kinase, a biotinylated substrate peptide, and the pyrazolo[3,4-d]pyrimidine compound at various concentrations.

  • Prepare a solution of [γ-33P]ATP.

  • Prepare a suspension of streptavidin-coated SPA beads.

• Kinase Reaction:

  • Initiate the kinase reaction by adding the [γ-33P]ATP solution to the reaction buffer.

  • Incubate the reaction mixture at a controlled temperature (e.g., 30 °C) for a specific period to allow for substrate phosphorylation.

• Detection:

  • Stop the kinase reaction by adding a stop solution containing unlabeled ATP and EDTA.

  • Add the streptavidin-coated SPA beads to the reaction mixture. The biotinylated, 33P-labeled substrate will bind to the beads.

  • When the radiolabeled substrate is in close proximity to the scintillant within the SPA beads, it stimulates light emission.

  • Measure the light output using a microplate scintillation counter.

• Data Analysis:

  • Plot the scintillation counts against the concentration of the pyrazolo[3,4-d]pyrimidine compound.

  • Fit the data to a dose-response curve to determine the IC50 value, which is the concentration of the inhibitor required to reduce the kinase activity by 50%.

Caption: Scintillation Proximity Assay (SPA) experimental workflow.

Conclusion: An Enduring Scaffold with Future Potential

The pyrazolo[3,4-d]pyrimidine core continues to be a highly successful and versatile scaffold in the development of kinase inhibitors. Its ability to effectively mimic the binding of ATP in the hinge region provides a solid foundation for the design of potent and selective drugs. The ongoing exploration of its structure-activity relationships, coupled with the application of advanced biophysical and biochemical techniques to precisely quantify binding affinity, ensures that pyrazolo[3,4-d]pyrimidine-based compounds will remain at the forefront of targeted therapy for a wide range of diseases. The potential for discovering novel binding modes and the development of next-generation inhibitors, such as proteolysis-targeting chimeras (PROTACs), further underscores the enduring value and future promise of this remarkable chemical entity.

References

• Vogeli, B. (2017). Compound Selectivity and Target Residence Time of Kinase Inhibitors Studied with Surface Plasmon Resonance. PubMed. [Link]

• Yang, L. L., et al. (2013). Structure-activity relationship studies of pyrazolo[3,4-d]pyrimidine derivatives leading to the discovery of a novel multikinase inhibitor that potently inhibits FLT3 and VEGFR2 and evaluation of its activity against acute myeloid leukemia in vitro and in vivo. Journal of Medicinal Chemistry, 56(4), 1641-1655. [Link]

• Yang, L. L., et al. (2013). Structure–Activity Relationship Studies of Pyrazolo[3,4-d]pyrimidine Derivatives Leading to the Discovery of a Novel Multikinase Inhibitor That Potently Inhibits FLT3 and VEGFR2 and Evaluation of Its Activity against Acute Myeloid Leukemia in Vitro and in Vivo. Journal of Medicinal Chemistry. [Link]

• Sorg, G., et al. (2002). Automated high throughput screening for serine kinase inhibitors using a LEADseeker scintillation proximity assay in the 1536-well format. Journal of Biomolecular Screening, 7(1), 11-19. [Link]

• Uchiyama, N., et al. (2014). Quick evaluation of kinase inhibitors by surface plasmon resonance using single-site specifically biotinylated kinases. Journal of Pharmacological Sciences, 124(3), 339-347. [Link]

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Solubility and stability profile of 3-iodo-1H-pyrazolo[3,4-d]pyrimidine

An In-Depth Technical Guide to the Solubility and Stability Profile of 3-iodo-1H-pyrazolo[3,4-d]pyrimidine

Introduction: The Significance of a Versatile Scaffold

The 3-iodo-1H-pyrazolo[3,4-d]pyrimidine core is a cornerstone in modern medicinal chemistry. As an isostere of adenine, this heterocyclic system is adept at interacting with the ATP-binding sites of numerous enzymes, making it a privileged scaffold in the design of targeted therapeutics, particularly protein kinase inhibitors.[1][2] 3-iodo-1H-pyrazolo[3,4-d]pyrimidine serves as a critical intermediate, where the iodine atom provides a reactive handle for introducing diverse functionalities through cross-coupling reactions, enabling the synthesis of potent and selective bioactive molecules.[3]

However, the journey from a promising chemical intermediate to a viable drug candidate is paved with physicochemical challenges. Two of the most critical hurdles are solubility and stability. Poor aqueous solubility can severely limit bioavailability and complicate in vitro biological assays, while instability can compromise shelf-life, therapeutic efficacy, and safety.[1][4] This guide provides an in-depth analysis of the solubility and stability profile of 3-iodo-1H-pyrazolo[3,4-d]pyrimidine, offering both foundational knowledge and actionable experimental protocols for researchers, scientists, and drug development professionals.

Core Physicochemical Properties

A compound's fundamental physicochemical characteristics dictate its behavior in both experimental and physiological environments. The properties of 3-iodo-1H-pyrazolo[3,4-d]pyrimidine, summarized below, suggest a stable, crystalline solid with moderate lipophilicity. The high melting point is indicative of a stable crystal lattice structure, which often correlates with low aqueous solubility.

Property	Value	Source(s)
Molecular Formula	C₅H₄IN₅	[3][5][6][7]
Molecular Weight	261.02 g/mol	[5][6]
Appearance	White to yellow crystalline powder	[3][7]
Melting Point	>300 °C / 169 °C (decomposition)	[3][6]
Computed logP	0.5 - 0.9	[5][8]
Purity	≥98% (via HPLC)	[3][7]

Solubility Profile: A Tale of Two Solvents

The solubility of a compound is a key determinant of its suitability for further development. For the pyrazolo[3,4-d]pyrimidine class, a distinct pattern of poor aqueous solubility and good organic solvent solubility emerges.

Aqueous Solubility

Derivatives of the pyrazolo[3,4-d]pyrimidine scaffold are notoriously hydrophobic and exhibit limited solubility in water.[1][2][4][9] The parent compound, 4-aminopyrazolo[3,4-d]pyrimidine, is also reported to be insoluble in water.[10] This characteristic stems from the planar, aromatic nature of the fused ring system, which favors strong intermolecular π-stacking and hydrogen bonding in the solid state, making it energetically unfavorable for water molecules to solvate the individual molecules. This poor aqueous solubility presents significant challenges for oral drug delivery and can lead to misleading results in cell-based assays if the compound precipitates out of the culture medium.

Organic Solvent Solubility

In contrast to its behavior in water, 3-iodo-1H-pyrazolo[3,4-d]pyrimidine and its analogs are readily soluble in polar aprotic organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).[1][11][12] This makes these solvents ideal for creating concentrated stock solutions for use in chemical reactions and biological screening assays.

Experimental Workflow for Solubility Determination

To accurately quantify the solubility of 3-iodo-1H-pyrazolo[3,4-d]pyrimidine, both thermodynamic and kinetic solubility should be assessed. The following workflow outlines a standard procedure.

Caption: Workflow for determining thermodynamic and kinetic solubility.

Protocol for Thermodynamic Solubility (Shake-Flask Method)

• Rationale: This method determines the true equilibrium solubility of the compound and is considered the gold standard.

• Procedure:

  • Add an excess amount of solid 3-iodo-1H-pyrazolo[3,4-d]pyrimidine (enough to ensure undissolved solid remains) to a known volume of the test buffer (e.g., phosphate-buffered saline, pH 7.4).

  • Seal the container and place it on an orbital shaker or rotator at a constant temperature (e.g., 25°C or 37°C) for 24 to 48 hours to ensure equilibrium is reached.

  • After equilibration, visually confirm the presence of undissolved solid.

  • Separate the solid from the solution by centrifugation at high speed (e.g., 14,000 rpm for 15 minutes) followed by careful collection of the supernatant, or by filtration through a 0.22 µm filter. This step is critical to avoid aspirating solid particles.

  • Prepare a standard curve of the compound in a suitable organic solvent (like DMSO).

  • Quantify the concentration of the compound in the supernatant using a validated HPLC-UV method, comparing the result against the standard curve.

Stability Profile: Assessing Molecular Integrity

The stability of an active pharmaceutical ingredient (API) or its intermediate is paramount. Degradation can lead to a loss of potency and the formation of potentially toxic impurities. The C-I bond on the pyrazole ring is the most likely site of chemical instability.

Solid-State Stability

Given its high melting point and crystalline nature, 3-iodo-1H-pyrazolo[3,4-d]pyrimidine is expected to be stable in its solid form when protected from environmental stressors. Standard storage conditions, as recommended by suppliers, are in a cool (2-8°C), dark place under an inert atmosphere.[3][10]

Solution-State Stability & Forced Degradation

Assessing stability in solution is crucial, as the compound will be dissolved for reactions, assays, and formulation. Forced degradation (or stress testing) is an essential process to:

• Identify potential degradation products.

• Understand the degradation pathways.

• Develop and validate a stability-indicating analytical method (typically HPLC) that can resolve the parent compound from all significant degradants.

The following diagram outlines the decision-making process for a forced degradation study.

Caption: Decision workflow for a forced degradation study.

Protocol for Forced Degradation Study

• Rationale: This protocol systematically exposes the compound to harsh conditions to accelerate degradation, revealing its intrinsic stability.

• Procedure:

  • Preparation: Prepare a stock solution of 3-iodo-1H-pyrazolo[3,4-d]pyrimidine at a known concentration (e.g., 1 mg/mL) in an appropriate solvent mixture, such as acetonitrile/water.

  • Stress Conditions: Aliquot the stock solution into separate vials for each stress condition:

    • Acid Hydrolysis: Add an equal volume of 1.0 M HCl. Incubate at an elevated temperature (e.g., 60°C).

    • Base Hydrolysis: Add an equal volume of 1.0 M NaOH. Keep at room temperature, as base hydrolysis is often rapid.

    • Oxidation: Add an equal volume of 3-6% hydrogen peroxide (H₂O₂). Keep at room temperature.

    • Thermal Degradation: Dilute with the neutral solvent mixture (acetonitrile/water). Incubate at an elevated temperature (e.g., 60°C).

    • Photostability: Expose the solution in a photostability chamber according to ICH Q1B guidelines. A control sample should be wrapped in aluminum foil to exclude light.

  • Time Points: Collect samples from each condition at various time points (e.g., 0, 2, 8, 24 hours). Before analysis, neutralize the acidic and basic samples.

  • Analysis: Analyze all samples by a suitable HPLC-UV method. A diode-array detector is useful for peak purity analysis. LC-MS should be used to obtain mass information on any new peaks (degradants) that appear.

  • Data Interpretation: Calculate the percentage of the parent compound remaining and the percentage of each degradant formed. Aim for 5-20% degradation to ensure that secondary degradation is minimized.

Summary and Forward Outlook

3-iodo-1H-pyrazolo[3,4-d]pyrimidine is a fundamentally important building block in drug discovery. This guide has established its key physicochemical profile:

• Solubility: It exhibits very low aqueous solubility, a critical factor that must be addressed during drug development. It is, however, readily soluble in common organic solvents like DMSO. Strategies such as creating prodrugs or utilizing advanced formulation techniques may be necessary to overcome its poor water solubility for in vivo applications.[4]

• Stability: The compound is a stable crystalline solid. In solution, its stability must be rigorously evaluated through forced degradation studies, with the carbon-iodine bond being a potential liability under certain stress conditions.

The protocols and workflows detailed herein provide a robust framework for researchers to thoroughly characterize 3-iodo-1H-pyrazolo[3,4-d]pyrimidine and its derivatives. A comprehensive understanding of these properties is not merely an academic exercise; it is a prerequisite for the successful translation of a promising molecular scaffold into a safe and effective therapeutic agent.

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A Senior Application Scientist's Guide to 3-Iodo and 3-Bromo Pyrazolo[3,4-d]pyrimidine Intermediates: A Comparative Analysis for Drug Discovery

Abstract

The pyrazolo[3,4-d]pyrimidine scaffold is a cornerstone in modern medicinal chemistry, recognized as a privileged structure due to its bioisosteric relationship with purines.[1][2][3][4][5] This has led to its incorporation into a multitude of kinase inhibitors and other therapeutic agents.[6][7][8][9] The functionalization of this core, particularly at the C3 position, is critical for modulating potency, selectivity, and pharmacokinetic properties. The choice of the C3-halogenated intermediate—specifically the 3-iodo versus the 3-bromo derivative—is a pivotal decision in any synthetic campaign. This guide provides an in-depth technical comparison of these two key intermediates, focusing on their synthesis, reactivity in palladium-catalyzed cross-coupling reactions, and the strategic implications for drug development professionals.

The Pyrazolo[3,4-d]pyrimidine Core: A Privileged Scaffold

The pyrazolo[3,4-d]pyrimidine nucleus is an analog of adenine where the carbon at position 8 is replaced by a nitrogen and the nitrogen at position 7 is replaced by a carbon. This structural mimicry allows it to effectively compete with adenosine triphosphate (ATP) for the binding site of many kinases, making it a highly successful scaffold for the development of enzyme inhibitors.[4][5][10] Compounds like Ibrutinib, a Bruton's tyrosine kinase (BTK) inhibitor, feature this core and highlight its therapeutic importance.[11] The ability to readily introduce diverse substituents at the C3-position via cross-coupling chemistry is fundamental to exploring the structure-activity relationship (SAR) of this compound class.

Caption: Bioisosteric relationship between purine and the pyrazolo[3,4-d]pyrimidine core.

Synthesis of Halogenated Intermediates

The introduction of a halogen at the C3 position is typically achieved via electrophilic halogenation of a suitable pyrazolo[3,4-d]pyrimidine precursor, such as 4-aminopyrazolo[3,4-d]pyrimidine. The choice of halogenating agent is straightforward and highly efficient.

Synthesis of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine

Iodination is readily accomplished using N-iodosuccinimide (NIS). The reaction proceeds under mild conditions and generally provides the desired product in high yield.[12][13]

Experimental Protocol:

• To a solution of 4-amino-1H-pyrazolo[3,4-d]pyrimidine (1.0 eq) in dimethylformamide (DMF), add N-iodosuccinimide (1.5 eq).

• Heat the reaction mixture to 60-80°C under an inert atmosphere (e.g., Argon).

• Monitor the reaction by TLC or LC-MS until consumption of the starting material is complete (typically 4-16 hours).

• Upon completion, cool the mixture and pour it into ice water to precipitate the product.

• Filter the resulting solid, wash with cold ethanol, and dry under vacuum to yield 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine.[12]

Synthesis of 3-Bromo-1H-pyrazolo[3,4-d]pyrimidine Derivatives

Bromination follows a similar logic, employing N-bromosuccinimide (NBS) as the bromine source. The reaction is efficient and selective for the C3 position.[14][15][16]

Experimental Protocol:

• To a solution of the pyrazolo[3,4-d]pyrimidine precursor (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or DMF, add N-bromosuccinimide (1.1-1.2 eq) portion-wise at room temperature.

• Stir the reaction mixture at room temperature.

• Monitor the reaction by TLC or LC-MS for completion (typically 1-4 hours).

• Upon completion, concentrate the reaction mixture and purify the residue by recrystallization or column chromatography to afford the 3-bromo derivative.

Caption: Synthetic routes to 3-halo-pyrazolo[3,4-d]pyrimidine intermediates.

The Decisive Step: A Comparison of Reactivity in Cross-Coupling

The fundamental difference in reactivity between the 3-iodo and 3-bromo intermediates stems from their respective carbon-halogen bond dissociation energies (BDE). The C-I bond is significantly weaker than the C-Br bond.[17][18][19]

• Average Bond Energies:

  • C-I: ~240 kJ/mol[19]

  • C-Br: ~276 kJ/mol[19]

This difference has profound implications for the initial, and often rate-determining, step of palladium-catalyzed cross-coupling reactions: the oxidative addition of the aryl halide to the Pd(0) catalyst.[20][21][22][23] The weaker C-I bond undergoes oxidative addition more readily, at lower temperatures, and with a broader range of palladium catalysts and ligands.[21][23]

Caption: The oxidative addition step is the key differentiator in reactivity.

Suzuki-Miyaura Coupling (C-C Bond Formation)

The Suzuki reaction is a workhorse for creating C(sp²)-C(sp²) bonds. The higher reactivity of the 3-iodo derivative often translates to milder conditions, lower catalyst loadings, and faster reaction times.[22]

Feature	3-Iodo Intermediate	3-Bromo Intermediate
Typical Catalyst	Pd(PPh₃)₄, PdCl₂(dppf)	Pd(PPh₃)₄, XPhosPdG2[15]
Typical Base	K₂CO₃, Cs₂CO₃	K₂CO₃, K₃PO₄
Temperature	80-100°C	90-120°C
Reaction Time	1-6 hours	4-24 hours
Yields	Generally High (>80%)	Good to High (60-95%)
Side Reactions	Low	Potential for debromination[15]
Data presented is representative and compiled from various sources. Exact conditions may vary.[15][22]

Sonogashira Coupling (C-C Bond Formation)

For the synthesis of C(sp²)-C(sp) bonds, the Sonogashira coupling is paramount.[24][25] The reactivity trend holds, with iodo-substrates often enabling copper-free conditions, which can be advantageous for sensitive substrates.

Feature	3-Iodo Intermediate	3-Bromo Intermediate
Catalyst System	PdCl₂(PPh₃)₂, CuI	PdCl₂(PPh₃)₂, CuI
Typical Base	Et₃N, DIPEA	Et₃N, DIPEA
Temperature	Room Temp to 60°C	50-100°C
Reaction Time	0.5-4 hours	2-18 hours
Yields	Generally High (>85%)	Good to High (50-90%)
Notes	Often proceeds efficiently without a copper co-catalyst.	Generally requires both Pd and Cu catalysts for good conversion.
Data presented is representative and compiled from various sources.[24][25][26]

Buchwald-Hartwig Amination (C-N Bond Formation)

The formation of the C-N bond is crucial for many kinase inhibitors. The Buchwald-Hartwig amination allows for the coupling of a wide range of amines.[27][28] While modern, sterically demanding phosphine ligands have greatly improved the efficiency of coupling with aryl bromides, aryl iodides remain the more reactive partner.

Feature	3-Iodo Intermediate	3-Bromo Intermediate
Catalyst/Ligand	Pd₂(dba)₃ / Xantphos, BINAP	Pd₂(dba)₃ / RuPhos, XPhos
Typical Base	Cs₂CO₃, K₃PO₄	NaOtBu, K₃PO₄
Temperature	80-110°C	100-130°C
Reaction Time	2-12 hours	6-24 hours
Yields	Generally High (>75%)	Good to High (60-90%)
Scope	Broader amine scope under milder conditions.	Requires more specialized, often proprietary, ligands for challenging amines.
Data presented is representative and compiled from various sources.[27][28][29]

Strategic Considerations for Drug Development

The choice between a 3-iodo and 3-bromo intermediate is not merely academic; it has practical consequences for cost, timeline, and synthetic strategy.

Caption: Decision workflow for selecting the appropriate C3-halogenated intermediate.

Use 3-Iodo-Pyrazolo[3,4-d]pyrimidine when:

• Speed is critical: In early-stage discovery, when rapidly generating a library of analogs for SAR screening, the faster reaction times and higher success rate of the iodo-intermediate are invaluable.

• The substrate is sensitive: The ability to run reactions at lower temperatures can be crucial for preserving thermally labile functional groups elsewhere in the molecule.[22]

• Milder bases are required: The higher reactivity allows for the use of weaker bases like K₂CO₃, which can improve functional group tolerance compared to strong bases like NaOtBu.

• A challenging coupling is planned: For less reactive coupling partners (e.g., sterically hindered boronic acids or secondary amines), starting with the more reactive iodo-derivative provides a higher probability of success.

Use 3-Bromo-Pyrazolo[3,4-d]pyrimidine when:

• Cost is a major constraint: On a large scale for lead optimization or process development, the significantly lower cost of bromine and brominating agents can lead to substantial savings.

• Reaction conditions have been optimized: If a robust, high-yielding protocol has already been established, the lower reactivity of the bromo-intermediate is not a significant barrier.

• Orthogonal reactivity is desired: In a molecule containing both an iodine and a bromine atom, the iodo-position can be selectively functionalized first under mild conditions, leaving the bromo-position intact for a subsequent, more forcing coupling reaction.[23] This is a powerful strategy for building molecular complexity.

Conclusion

Both 3-iodo and 3-bromo pyrazolo[3,4-d]pyrimidine intermediates are vital tools in the drug discovery arsenal. The 3-iodo derivative offers superior reactivity, enabling faster, milder, and often more versatile cross-coupling reactions, making it the preferred choice for rapid library synthesis and work with sensitive substrates. Conversely, the 3-bromo derivative provides a more cost-effective and scalable option, which becomes increasingly important as a project progresses towards clinical development. A thorough understanding of the trade-offs between the higher intrinsic reactivity of the C-I bond and the economic advantages of the C-Br bond allows the medicinal chemist to make informed, strategic decisions that can accelerate the path from hit to lead and beyond.

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• Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][6][10][12]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors: synthesis, biological and molecular modeling investigations. RSC Publishing. Available at: [Link]

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• Bond Dissoci

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Methodological & Application

Application Notes & Protocols: Strategic Execution of Suzuki-Miyaura Coupling on the 3-iodo-pyrazolo[3,4-d]pyrimidine Scaffold

For Researchers, Scientists, and Drug Development Professionals

The pyrazolo[3,4-d]pyrimidine core is a cornerstone scaffold in medicinal chemistry, forming the foundation of numerous kinase inhibitors and other therapeutic agents. Its successful functionalization is paramount in drug discovery programs. The Suzuki-Miyaura cross-coupling reaction stands as one of the most robust and versatile methods for installing carbon-carbon bonds, particularly for creating biaryl structures.[1][2] This guide provides an in-depth analysis and actionable protocols for the Suzuki-Miyaura coupling of 3-iodo-pyrazolo[3,4-d]pyrimidine, a key intermediate in the synthesis of diverse compound libraries.

The Mechanistic Heart of the Reaction: The Palladium Catalytic Cycle

The Suzuki-Miyaura reaction is a palladium-catalyzed process that couples an organoboron species (like a boronic acid) with an organohalide.[2][3] The generally accepted mechanism proceeds through three fundamental steps: Oxidative Addition, Transmetalation, and Reductive Elimination.[2][4][5]

• Oxidative Addition: The cycle begins with the active Pd(0) catalyst inserting into the carbon-iodine bond of the 3-iodo-pyrazolo[3,4-d]pyrimidine. This step oxidizes palladium from Pd(0) to a Pd(II) complex.[3][4] The reactivity order for the halide is I > Br > OTf >> Cl.[2][4]

• Transmetalation: This is the crucial step where the organic moiety from the boronic acid is transferred to the palladium(II) complex. This process is not spontaneous; it requires activation of the boronic acid by a base. The base reacts with the boronic acid to form a more nucleophilic boronate species (e.g., [R-B(OH)₃]⁻), which then readily transfers its organic group to the palladium center, displacing the halide.[3][6][7][8]

• Reductive Elimination: In the final step, the two organic groups on the palladium(II) complex couple and are eliminated, forming the desired C-C bond of the 3-aryl-pyrazolo[3,4-d]pyrimidine product. This step regenerates the active Pd(0) catalyst, allowing it to re-enter the catalytic cycle.[1][4][5]

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Key Considerations for a Challenging Substrate

The pyrazolo[3,4-d]pyrimidine ring system presents unique challenges. As a nitrogen-rich, electron-deficient heterocycle, it can interact with the palladium catalyst in non-productive ways.

• Catalyst Inhibition: The lone pairs on the pyrazole and pyrimidine nitrogen atoms can coordinate to the palladium center, potentially leading to catalyst deactivation or inhibition.[9][10]

• Substrate Reactivity: The electron-deficient nature of the ring facilitates the initial oxidative addition step but can influence the subsequent steps.

• Side Reactions: Debromination or deiodination (replacement of the halogen with hydrogen) can be a competing side reaction, especially with highly reactive catalysts or under harsh conditions.[11]

Choosing the right combination of catalyst, ligand, base, and solvent is therefore not just a matter of optimization, but a necessity for success.

Optimizing Reaction Components: A Rationale-Driven Approach

A successful protocol is built on the logical selection of each component.

Component	Recommended Options	Rationale & Expert Insights
Palladium Source	Pd(PPh₃)₄ (Tetrakis)	A reliable Pd(0) source, often used directly. It can be effective for reactive iodides.[12][13]
PdCl₂(PPh₃)₂ , Pd(OAc)₂	These are air-stable Pd(II) pre-catalysts that are reduced in situ to the active Pd(0) species. Often used with additional phosphine ligands.[14]
Buchwald Precatalysts (e.g., XPhos Pd G2/G3)	Highly active and efficient catalysts, particularly for challenging substrates. The bulky, electron-rich XPhos ligand promotes both oxidative addition and reductive elimination and can prevent catalyst deactivation.[9][15]
Ligand	PPh₃ (Triphenylphosphine)	The classic, widely used ligand. Suitable for many standard couplings.[4]
Bulky, Electron-Rich Phosphines (e.g., XPhos, SPhos)	These are often required for difficult couplings. The steric bulk favors the formation of monoligated Pd(0) species, which are highly reactive, while their electron-donating nature enhances the rate of oxidative addition.[9][15][16]
Base	K₂CO₃ , Na₂CO₃	Common, moderately strong bases effective in many cases, especially when using aqueous solvent mixtures.[12][13]
Cs₂CO₃ , K₃PO₄	Stronger bases that can be beneficial for less reactive boronic acids or to accelerate the reaction. K₃PO₄ is often a good choice for sensitive substrates.[8][10]
Solvent System	Dioxane / H₂O	A very common and effective solvent system. Water is crucial for dissolving the inorganic base and facilitating the formation of the active boronate species.
DMF / H₂O	Another excellent polar aprotic solvent system suitable for these reactions.[12][13]
Toluene / EtOH / H₂O	A versatile mixture that can be effective, with ethanol aiding in the solubility of reagents.

General Protocol for Suzuki-Miyaura Coupling

This protocol provides a robust starting point for the coupling of a generic 3-iodo-pyrazolo[3,4-d]pyrimidine with an arylboronic acid.

Caption: A step-by-step experimental workflow for the Suzuki-Miyaura reaction.

Step-by-Step Methodology:

• Reagent Setup: To a flame-dried reaction flask, add the 3-iodo-pyrazolo[3,4-d]pyrimidine (1.0 equiv.), the desired arylboronic acid (1.2–1.5 equiv.), and the base (e.g., K₂CO₃, 2.0–3.0 equiv.).

• Inert Atmosphere: Seal the flask with a septum and cycle between vacuum and an inert gas (Argon or Nitrogen) three times to remove oxygen.

• Solvent Addition: Add the degassed solvent system (e.g., 4:1 Dioxane:H₂O) via syringe.

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05–0.10 equiv.). If using a Pd(II) source like Pd(OAc)₂, add the appropriate ligand as well. Briefly purge the flask with inert gas one more time.

• Reaction: Heat the mixture to the target temperature (typically 80–110 °C) and stir vigorously. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Work-up: Once complete, cool the reaction to room temperature. Dilute with water and an organic solvent like ethyl acetate (EtOAc).

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous phase two more times with EtOAc.

• Drying: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to obtain the pure 3-aryl-pyrazolo[3,4-d]pyrimidine product.

Case Study: Synthesis of 3-Aryl-1H-pyrazolo[3,4-d]pyrimidin-4-amines

A study by Ali, S. M., et al. demonstrates a practical application of this reaction. They successfully synthesized a series of 3-aryl pyrazolo[3,4-d]pyrimidine derivatives as potential BRK/PTK6 inhibitors.[13]

Reaction Scheme:

(Illustrative scheme based on the described transformation)

Published Conditions for the Suzuki Coupling Step: [13]

Parameter	Condition
Starting Material	3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine derivatives
Coupling Partner	Various (hetero)arylboronic acids
Catalyst	Pd(PPh₃)₄
Base	K₂CO₃
Solvent	DMF : H₂O (4:1)
Temperature	90 °C

This example validates the use of a standard Pd(0) catalyst like Pd(PPh₃)₄ with a carbonate base for this specific scaffold, providing a reliable and tested set of conditions for researchers to replicate.[13]

Troubleshooting Common Issues

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst (oxygen exposure).2. Insufficiently strong base.3. Low reaction temperature.	1. Ensure rigorous degassing of solvents and inert atmosphere.2. Switch to a stronger base (e.g., Cs₂CO₃ or K₃PO₄).3. Increase temperature; consider microwave irradiation.[11][15]
Recovery of Starting Material	1. Catalyst deactivation by substrate nitrogens.2. Poor quality boronic acid.	1. Switch to a more robust catalyst system (e.g., XPhos Pd G2/G3 with extra XPhos ligand).[9][15]2. Use fresh, high-purity boronic acid or convert it to the more stable trifluoroborate salt.
Deiodination Side Product	1. Reaction temperature too high.2. Base is too strong or reactive.3. Presence of protic impurities.	1. Lower the reaction temperature.2. Use a milder base (e.g., Na₂CO₃).3. Ensure all reagents and solvents are dry and pure.
Homocoupling of Boronic Acid	1. Presence of oxygen.2. Catalyst loading too high.	1. Improve degassing technique.2. Reduce catalyst loading to 1-5 mol%.

Conclusion

The Suzuki-Miyaura coupling of 3-iodo-pyrazolo[3,4-d]pyrimidine is a highly effective method for generating molecular diversity in drug discovery. Success hinges on a rational understanding of the reaction mechanism and careful selection of reaction components to overcome the challenges posed by this electron-deficient, nitrogen-rich heterocycle. By starting with robust conditions, such as those employing Pd(PPh₃)₄ or advanced Buchwald-type catalysts, and systematically optimizing the base and solvent, researchers can reliably access a wide array of novel 3-aryl-pyrazolo[3,4-d]pyrimidine derivatives for biological evaluation.

References

• Al-Amin, M., & El-Sayed, M. (2020). Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction.

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Available at: [Link].

• Wikipedia. (2024). Suzuki reaction. Available at: [Link].

• Amatore, C., Jutand, A., & Le Duc, G. (2011). Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. Journal of the American Chemical Society, 133(41), 16541-16549. Available at: [Link].

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Available at: [Link].

• HZPT Blog. (2024). why use base in suzuki coupling. Available at: [Link].

• Kumar, G. S., et al. (2013). Synthesis of Pyrazolo[3,4-d]pyrimidine Derivatives and Evaluation of their Src Kinase Inhibitory Activities. Chemistry & Biology Interface, 3(4), 264-269.

• eFan's Blog. (2024). Suzuki-Miyaura Coupling. Available at: [Link].

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Available at: [Link].

• The Chemists' Cookbook. (2025). Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. Available at: [Link].

• Fihri, A., et al. (2005). Palladium catalysts for the Suzuki cross-coupling reaction: An overview of recent advances. Coordination Chemistry Reviews, 249(17-18), 1896-1917.

• Li, Y., et al. (2000). Suzuki Cross-Coupling Reactions Catalyzed by Palladium Nanoparticles in Aqueous Solution. Organic Letters, 2(13), 1863-1866. Available at: [Link].

• Bouattour, R., et al. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5-ones. RSC Advances, 11(5), 2949-2961. Available at: [Link].

• Bedford, R. B. (2004). Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Synthesis, 2004(12), 1835-1855.

• MDPI. (2025). Recent Advances in Sequentially Pd-Catalyzed One-Pot Syntheses of Heterocycles. Molecules, 30(9), 3845. Available at: [Link].

• ResearchGate. (2021). Synthesis of 3-arylated(heteroarylated) pyrazolo[1,5-a]pyrimidin-5-ones... Available at: [Link].

• MDPI. (2023). Preformed Pd(II) Catalysts Based on Monoanionic [N,O] Ligands for Suzuki-Miyaura Cross-Coupling at Low Temperature. Catalysts, 13(2), 346. Available at: [Link].

• ResearchGate. (2018). Synthesis of 3,6-diaryl-1 H -pyrazolo[3,4- b ]pyridines via one-pot sequential Suzuki–Miyaura coupling. Available at: [Link].

• ResearchGate. (2021). Synthesis of 3-halo pyrazolo[1,5-a]pyrimidin-5-ones 4a and 4b. Available at: [Link].

• Ali, S. M., et al. (2018). Discovery of novel 1H-pyrazolo[3,4-d]pyrimidine derivatives as BRK/PTK6 inhibitors. Bioorganic & Medicinal Chemistry Letters, 28(18), 3075-3081. Available at: [Link].

• Journal of the Chemical Society D. (1971). A new synthesis of pyrazolo[3,4-d]pyrimidines. Available at: [Link].

• Glorius, F., et al. (2005). Electronic Nature of N-Heterocyclic Carbene Ligands: Effect on the Suzuki Reaction. Organic Letters, 7(10), 2007-2010. Available at: [Link].

• Myers, A. G. (n.d.). The Suzuki Reaction. Andrew G. Myers Research Group. Available at: [Link].

• RSC Publishing. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H). Available at: [Link].

• ResearchGate. (n.d.). Suzuki-Miyaura conditions for C-6 reaction of 8. Available at: [Link].

• Buchwald, S. L., et al. (2014). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H). PMC. Available at: [Link].

• ResearchGate. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5- a ]pyrimidin-5(4 H )-one. Available at: [Link].

• Buchwald, S. L., et al. (2012). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. PMC. Available at: [Link].

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Application Notes and Protocols: N-Alkylation of 3-iodo-1H-pyrazolo[3,4-d]pyrimidine

Introduction: The Strategic Importance of N-Alkylated 3-Iodo-1H-pyrazolo[3,4-d]pyrimidines

The 3-iodo-1H-pyrazolo[3,4-d]pyrimidine scaffold is a cornerstone in medicinal chemistry and drug discovery. Its structural resemblance to natural purines allows it to function as a versatile pharmacophore, with derivatives exhibiting a wide array of biological activities, including the inhibition of protein kinases crucial in cancer signaling pathways.[1][2][3][4][5] The iodo-substituent at the 3-position serves as a critical synthetic handle, enabling further functionalization through cross-coupling reactions, such as the Suzuki reaction, to build molecular complexity.[6]

However, the true therapeutic potential of this scaffold is often unlocked through N-alkylation of the pyrazole ring. The introduction of alkyl groups at the N1 or N2 positions profoundly influences the molecule's spatial arrangement, solubility, metabolic stability, and interaction with biological targets.[7] This guide provides a detailed overview of the primary challenges and methodologies for the regioselective N-alkylation of 3-iodo-1H-pyrazolo[3,4-d]pyrimidine, offering field-proven protocols for researchers in drug development.

Mechanistic Insights: The Challenge of Regioselectivity

The N-alkylation of the 1H-pyrazolo[3,4-d]pyrimidine core presents a significant regioselectivity challenge. The pyrazole ring contains two nucleophilic nitrogen atoms, N1 and N2, both of which are susceptible to alkylation. The resulting products are distinct regioisomers with different physicochemical and biological properties. Controlling the site of alkylation is therefore paramount.

Several factors govern the N1 versus N2 selectivity:

• Steric Hindrance: Bulky substituents on the pyrazolo[3,4-d]pyrimidine core or the use of bulky alkylating agents can favor alkylation at the less sterically hindered nitrogen.

• Electronic Effects: The electron density at each nitrogen atom, influenced by substituents on the heterocyclic core, plays a crucial role.

• Reaction Conditions: The choice of base, solvent, and temperature can dramatically shift the isomeric ratio. The nature of the counter-ion of the base and its coordination can also direct the alkylation.[8][9][10] For instance, polar aprotic solvents like DMSO can favor N1 alkylation by solvating the cation and creating a "freer" anion, while less polar solvents like THF may promote N2 selectivity through the formation of tight ion pairs that can be influenced by coordination to other heteroatoms like N7.[8][9][10]

Application Notes & Protocols

Two primary methods have proven effective for the N-alkylation of pyrazolo[3,4-d]pyrimidines: classical alkylation with alkyl halides and the Mitsunobu reaction.

Method 1: Alkylation with Alkyl Halides using a Base

This is the most direct and commonly employed method. It involves the deprotonation of the pyrazole NH with a suitable base, followed by nucleophilic attack of the resulting anion on an alkyl halide (or other electrophile like a mesylate).

Causality Behind Experimental Choices:

• Base Selection: The choice of base is critical. Strong, non-nucleophilic bases like sodium hydride (NaH) ensure complete deprotonation, driving the reaction to completion.[7][11] However, milder bases like cesium carbonate (Cs2CO3) or potassium carbonate (K2CO3) can offer improved regioselectivity in certain cases and are often preferred for substrates sensitive to harsh conditions.[1][12] Cs2CO3 is particularly noted for its high solubility in organic solvents and its ability to promote efficient alkylation.[12]

• Solvent Effects: Anhydrous polar aprotic solvents such as N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF) are typically used.[7][11][13] DMF is excellent for solubilizing the pyrazolopyrimidine and the anionic intermediate, while THF can influence selectivity, sometimes favoring the N2 isomer.[8][10] As demonstrated with related systems, switching to DMSO can reverse selectivity to favor the N1 isomer.[8][9][10]

Protocol 1: General Procedure for N-Alkylation with NaH in DMF

Materials:

• 3-iodo-1H-pyrazolo[3,4-d]pyrimidine

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous N,N-Dimethylformamide (DMF)

• Alkyl halide (R-X, e.g., methyl iodide, benzyl bromide)

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na2SO4)

Procedure:

• Reaction Setup: To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add 3-iodo-1H-pyrazolo[3,4-d]pyrimidine (1.0 eq).

• Solvent Addition: Add anhydrous DMF (approx. 0.1 M concentration) to dissolve the starting material.

• Deprotonation: Cool the solution to 0 °C using an ice-water bath. Carefully add NaH (1.1 - 1.2 eq) portion-wise. Caution: Gas evolution (H2) will occur.

• Stirring: Stir the resulting suspension at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes to ensure complete formation of the anion.

• Alkylation: Add the alkylating agent (1.1 eq) dropwise to the reaction mixture at room temperature.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 2-12 hours).

• Work-up: Upon completion, cool the reaction to 0 °C and cautiously quench by the slow, dropwise addition of saturated aqueous NH4Cl solution.

• Extraction: Dilute the mixture with water and extract with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure. The crude product, typically a mixture of N1 and N2 isomers, is then purified by flash column chromatography on silica gel.

Method 2: The Mitsunobu Reaction

The Mitsunobu reaction is a powerful alternative for N-alkylation, particularly when using alcohols as the alkyl source.[14] This reaction proceeds under mild, neutral conditions and is known for its stereochemical inversion at the alcohol's carbon center.[15] It offers a complementary approach, especially for complex or acid-sensitive substrates.[16]

Causality Behind Experimental Choices:

• Reagents: The classic Mitsunobu conditions involve triphenylphosphine (PPh3) and an azodicarboxylate, typically diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[14][17] PPh3 and DEAD/DIAD react to form a phosphonium salt, which activates the alcohol, making it susceptible to nucleophilic attack by the pyrazole nitrogen.[15]

• Order of Addition: The order of reagent addition can be crucial. Typically, the pyrazolopyrimidine, alcohol, and PPh3 are mixed before the slow addition of DEAD/DIAD at a reduced temperature to control the exothermic reaction.[14]

Protocol 2: N-Alkylation via the Mitsunobu Reaction

Materials:

• 3-iodo-1H-pyrazolo[3,4-d]pyrimidine

• Primary or secondary alcohol (R-OH)

• Triphenylphosphine (PPh3)

• Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)

• Anhydrous Tetrahydrofuran (THF)

• Dichloromethane (DCM)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na2SO4)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere, dissolve 3-iodo-1H-pyrazolo[3,4-d]pyrimidine (1.0 eq), the desired alcohol (1.2 eq), and PPh3 (1.5 eq) in anhydrous THF.

• Cooling: Cool the solution to 0 °C in an ice-water bath.

• Azodicarboxylate Addition: Add DIAD or DEAD (1.5 eq) dropwise to the stirred solution over 15-20 minutes, ensuring the internal temperature remains below 5 °C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 6-24 hours.

• Monitoring: Monitor the reaction by TLC or LC-MS. The formation of triphenylphosphine oxide (TPPO) as a white precipitate is often an indicator of reaction progress.[17]

• Work-up: Concentrate the reaction mixture under reduced pressure.

• Purification: The residue can be directly purified by flash column chromatography. Alternatively, to remove the bulk of TPPO and the hydrazine byproduct, the residue can be triturated with or dissolved in a minimal amount of DCM and filtered, or subjected to an extractive work-up before chromatography.

Isomer Characterization: A Critical Step

Distinguishing between the N1 and N2 alkylated isomers is a non-trivial but essential task. The primary method for structural elucidation is Nuclear Magnetic Resonance (NMR) spectroscopy.

• ¹H NMR: The chemical shift of the proton on the pyrimidine ring (C6-H) is often informative.

• ¹³C NMR: The chemical shift of the carbon atoms in the pyrazole ring, particularly C3 and C7a, can differ significantly between the N1 and N2 isomers. In many pyrazolo[3,4-d]pyrimidine systems, N2-alkylation results in an upfield shift of the C3 signal compared to the N1-alkylated counterpart.[11]

• 2D NMR (HMBC, NOESY): For unambiguous assignment, 2D NMR techniques are invaluable. A Heteronuclear Multiple Bond Correlation (HMBC) experiment can show a correlation between the protons of the N-alkyl group and the carbons of the pyrazole ring (C3 and C7a), confirming the point of attachment. Nuclear Overhauser Effect (NOE) experiments can reveal through-space proximity between the N-alkyl protons and protons on the pyrimidine ring, aiding in the assignment.

X-ray crystallography provides the definitive structural proof when suitable crystals can be obtained.[13][18]

Comparative Analysis of Methods

Method	Alkylating Agent	Key Reagents	Pros	Cons	Typical Regioselectivity
Classical Alkylation	Alkyl Halides, Mesylates, etc.	Base (NaH, Cs2CO3)	Simple, widely applicable, uses common reagents.	Requires careful control of base and solvent; can lead to mixtures.	Highly dependent on solvent and base; THF may favor N2, DMSO may favor N1.[8][9]
Mitsunobu Reaction	Alcohols	PPh3, DEAD/DIAD	Mild, neutral conditions; good for complex alcohols; stereoinvertive.[15]	Stoichiometric byproducts (TPPO, hydrazine) can complicate purification.[17]	Can offer different regioselectivity compared to classical methods; substrate-dependent.

References

• Gundogdu-Tunalier, N., et al. (2021). Synthesis of N-alkylated pyrazolo[3,4-d]pyrimidine analogs and evaluation of acetylcholinesterase and carbonic anhydrase inhibition properties. Archiv der Pharmazie, 354(5), e2000330. [Link]

• Yar, M. S., et al. (2025). Adaptation of the Mitsunobu Reaction for Facile Synthesis of Dorsomorphin-Based Library. Source not specified.

• He, J., & Seela, F. (2002). The regioisomeric 1H(2H)-pyrazolo[3,4-d]pyrimidine N1- and N2-(2'-deoxy-β-D-ribofuranosides) of 3-iodo-4-amino- and 3-iodo-4,6-diamino-pyrazolo[3,4-d]pyrimidine. Acta Crystallographica Section C, 58(Pt 10), o594–o597. [Link]

• Patel, H., et al. (n.d.). Synthesis and Biological Studies of Pyrazolo [3, 4-d] Pyrimidines.

• Organic Synthesis. (n.d.). Mitsunobu reaction. Organic-synthesis.org. [Link]

• Beilstein Archives. (n.d.). Late-stage N-functionalization of diazo NH-heterocycles via alkylation by Mitsunobu reaction or with alkyl halides. Beilstein Archives.

• El Hassane, A., et al. (2024). Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations. Molecules, 29(21), 5035. [Link]

• Wikipedia. (n.d.). Mitsunobu reaction. Wikipedia. [Link]

• Bookser, B. C., et al. (2018). Solvent-Controlled, Site-Selective N-Alkylation Reactions of Azolo-Fused Ring Heterocycles at N1-, N2-, and N3-Positions, Including Pyrazolo[3,4- d]pyrimidines, Purines,[1][18][19]Triazolo[2][17]pyridines, and Related Deaza-Compounds. The Journal of Organic Chemistry, 83(12), 6334–6353. [Link]

• Wang, Y., et al. (2023). Design and synthesis of 1H-pyrazolo[3,4-d]pyrimidine derivatives as hematopoietic progenitor kinase 1 (HPK1) inhibitors. Bioorganic Chemistry, 140, 106811. [Link]

• ResearchGate. (2025). Regioselective Alkylation of 4,6Bis(methylthio)-1 H -pyrazolo[3,4- d ]pyrimidine.

• Semantic Scholar. (n.d.). A CONVENIENT SYNTHESIS OF NOVEL PYRAZOLO[3,4-D] PYRIMIDINE AND PYRAZOLO[4,3-E][1][2][19]TRIAZOLO[1,5-C] PYRIMIDINE DERIVATIVES TARG. Semantic Scholar.

• ResearchGate. (2025). Solvent Controlled, Site-Selective N-Alkylation Reactions of Azolo-Fused Ring Heterocycles at N1-, N2- and N3-Positions, Including Pyrazolo[3,4-d]pyrimidines, Purines,[1][18][19]Triazolo[2][17]pyridines and Related Deaza-Compounds. ResearchGate.

• Bhakuni, D. S., et al. (n.d.). Regioselective Alkylation of 4,6-Bis(methylthio)-1H-pyrazolo[3,4-d]pyrimidine.
• ResearchGate. (2013). Synthesis of 1H-pyrazolo[3,4-d]pyrimidines via solid-phase Aza-Wittig/electrocyclic ring closure reaction.

• El Hassane, A., et al. (2024). Synthesis of New Pyrazolo[3,4- d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations. PubMed. [Link]

• Organic Chemistry Portal. (n.d.). Mitsunobu Reaction. Organic Chemistry Portal. [Link]

• Ghorab, M. M., et al. (2019). Novel pyrazolo[3,4-d]pyrimidines: design, synthesis, anticancer activity, dual EGFR/ErbB2 receptor tyrosine kinases inhibitory activity, effects on cell cycle profile and caspase-3-mediated apoptosis. Journal of Enzyme Inhibition and Medicinal Chemistry, 34(1), 595–607. [Link]

• Google Patents. (n.d.). METHOD FOR THE PREPARATION OF 1H-PIRAZOLO[3,4-d]pyrimidine DERIVATIVES.

• RSC Publishing. (2022). Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1][2][19]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors: synthesis, biological and molecular modeling investigations. RSC Publishing.

• Semantic Scholar. (2024).
• ResearchGate. (2026). Synthesis, Characterization, of Novel Pyrazolo [3,4-d]Pyrimidine Derivatives, Via Microwave Irradiation and Study Anti-Tumor Activity by Molecular Docking.
• ResearchGate. (2025). Synthesis of 6-(Alkylthio)-2-aryl-2H-pyrazolo[3,4-d]pyrimidines.
• Comptes Rendus de l'Académie des Sciences. (2014). A Cs2CO3-mediated simple and selective method for the alkylation and acylation of 3,4-dihydropyrimidin-2(1H)-thiones. Comptes Rendus de l'Académie des Sciences.

• Organic Chemistry Portal. (2008). Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. Organic Chemistry Portal. [Link]

• National Center for Biotechnology Information. (2025). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. PMC.
• MDPI. (2025). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. MDPI.
• Taylor & Francis Online. (2022). Discovery of new 1H-pyrazolo[3,4-d]pyrimidine derivatives as anticancer agents targeting EGFR and EGFRT790M. Taylor & Francis Online.

Sources

• 1. Synthesis of N-alkylated pyrazolo[3,4-d]pyrimidine analogs and evaluation of acetylcholinesterase and carbonic anhydrase inhibition properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and Biological Studies of Pyrazolo [3, 4-d] Pyrimidines – Oriental Journal of Chemistry [orientjchem.org]
• 3. Design and synthesis of 1H-pyrazolo[3,4-d]pyrimidine derivatives as hematopoietic progenitor kinase 1 (HPK1) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Novel pyrazolo[3,4-d]pyrimidines: design, synthesis, anticancer activity, dual EGFR/ErbB2 receptor tyrosine kinases inhibitory activity, effects on cell cycle profile and caspase-3-mediated apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. TR2021008599T - METHOD FOR THE PREPARATION OF 1H-PIRAZOLO[3,4-d]pyrimidine DERIVATIVES - Google Patents [patents.google.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Solvent-Controlled, Site-Selective N-Alkylation Reactions of Azolo-Fused Ring Heterocycles at N1-, N2-, and N3-Positions, Including Pyrazolo[3,4- d]pyrimidines, Purines, [1,2,3]Triazolo[4,5]pyridines, and Related Deaza-Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. A Cs2CO3-mediated simple and selective method for the alkylation and acylation of 3,4-dihydropyrimidin-2(1H)-thiones [comptes-rendus.academie-sciences.fr]
• 13. mdpi.com [mdpi.com]
• 14. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 15. Mitsunobu Reaction [organic-chemistry.org]
• 16. beilstein-archives.org [beilstein-archives.org]
• 17. organic-synthesis.com [organic-synthesis.com]
• 18. journals.iucr.org [journals.iucr.org]
• 19. Adaptation of the Mitsunobu Reaction for Facile Synthesis of Dorsomorphin-Based Library - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting & Optimization

Technical Support Center: Synthesis of 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine

This guide serves as a dedicated technical resource for researchers, chemists, and drug development professionals engaged in the synthesis of 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine. This compound is a critical building block and key intermediate in the synthesis of targeted therapies, most notably the Bruton's tyrosine kinase (BTK) inhibitor, Ibrutinib.[1][2] The iodination of the pyrazolo[3,4-d]pyrimidine core is a pivotal step that enables subsequent cross-coupling reactions for molecular elaboration.[3]

The following troubleshooting guide and frequently asked questions (FAQs) are designed to address common challenges encountered during this synthesis, providing not only solutions but also the underlying scientific rationale to empower users to optimize their experimental outcomes.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental problems in a direct question-and-answer format.

Question 1: My reaction yield is significantly lower than expected. What are the common causes and how can I fix this?

Answer: Low yield is the most frequently reported issue. It can stem from several factors, from reagent quality to reaction conditions. A systematic approach is key to diagnosis.

Potential Causes & Recommended Solutions:

Problem Area	Potential Cause	Recommended Solution & Scientific Rationale
Reagents	Degraded N-Iodosuccinimide (NIS)	NIS is light-sensitive and can decompose over time, reducing its iodinating efficiency. Solution: Use freshly opened or properly stored NIS. If in doubt, consider preparing it fresh.[4] Its color should be a bright yellow or off-white; significant darkening may indicate decomposition.
Poor Quality Starting Material	The purity of the starting 4-amino-1H-pyrazolo[3,4-d]pyrimidine is crucial. Impurities can interfere with the reaction or complicate purification. Solution: Verify the purity of your starting material by ¹H NMR or LC-MS before starting. Recrystallize if necessary.
Wet Solvent (DMF)	N,N-Dimethylformamide (DMF) is hygroscopic. Water can compete with the substrate and react with NIS, reducing its effective concentration and potentially leading to side-products. Solution: Use an anhydrous grade of DMF from a sealed bottle.
Reaction Conditions	Insufficient Temperature or Time	The electrophilic substitution on this heterocyclic system requires thermal energy to proceed at a reasonable rate. Published procedures often specify heating at 80°C overnight to ensure the reaction goes to completion.[1] Solution: Ensure your reaction is maintained at the target temperature (e.g., 80°C) for the full duration. Monitor progress using TLC or LC-MS by observing the consumption of the starting material.
Inefficient Stirring	The reaction is often heterogeneous, especially at the start. Poor mixing can lead to localized concentration gradients and incomplete reaction. Solution: Use a properly sized stir bar and a stir plate capable of vigorous, consistent agitation to maintain a uniform suspension.
Workup & Isolation	Product Loss During Filtration/Washing	The product is a solid that precipitates from the reaction. However, it may have some solubility in the wash solvent, especially if the solvent is not sufficiently cooled. Solution: After the reaction, ensure the mixture is cooled completely before filtration. Use cold ethanol or another appropriate solvent for washing the filtered solid to minimize dissolution of the product.[1]

A logical flowchart for troubleshooting low yield can be visualized as follows:

Caption: Troubleshooting flowchart for low yield diagnosis.

Question 2: I am observing multiple spots on my TLC plate, indicating impurities. What are the likely side-products?

Answer: The primary side-product of concern is the succinimide generated from NIS. Unreacted starting material is also common if the reaction is incomplete. Di-iodinated products are a theoretical possibility but are less commonly observed for this specific substrate under standard conditions.

• Succinimide: This is highly soluble in DMF and is typically removed during the filtration and washing steps. If it persists, it can be removed with a thorough wash.

• Unreacted Starting Material: This indicates an incomplete reaction. Refer to the solutions for low yield, such as extending the reaction time or increasing the temperature slightly.

• Di-iodinated Species: While the 3-position is electronically favored for this electrophilic substitution, over-iodination could occur with excessive heating or a large excess of NIS. Using a controlled stoichiometry (e.g., 1.5 equivalents of NIS) minimizes this risk.[1]

Question 3: The product precipitates as a fine powder that is difficult to filter and wash. How can I improve its physical form?

Answer: The physical properties of a precipitate are highly dependent on the rate of crystallization.

• Control the Cooling Rate: Instead of rapidly cooling the reaction in an ice bath, allow it to cool slowly to room temperature and then further cool it in a refrigerator. Slower cooling encourages the formation of larger, more easily filterable crystals.

• Anti-Solvent Addition: If the product remains dissolved, an anti-solvent can be used to induce precipitation. Add the anti-solvent (e.g., cold ethanol or water) slowly to the stirred solution. Rapid addition will cause the product to "crash out" as a fine, amorphous solid.

Frequently Asked Questions (FAQs)

Q1: Why is N-Iodosuccinimide (NIS) the preferred iodinating agent for this synthesis?

A1: NIS is an effective and convenient source of an electrophilic iodine atom (I⁺). Its advantages include:

• Mild Conditions: It does not require strong acids or oxidants that could degrade the sensitive pyrazolopyrimidine core.[5]

• Ease of Handling: As a solid, it is easier and safer to handle than reagents like iodine monochloride or molecular iodine.

• Selectivity: It provides excellent regioselectivity for the electron-rich C3 position of the pyrazole ring in this fused system.

• By-product Removal: The succinimide by-product is generally easy to remove during workup.

Q2: What is the mechanism of the iodination reaction with NIS?

A2: The reaction proceeds via an electrophilic aromatic substitution mechanism. The pyrazolo[3,4-d]pyrimidin-4-amine is an electron-rich heterocycle, making it susceptible to attack by electrophiles. The N-I bond in NIS is polarized, making the iodine atom electrophilic. The heterocycle's π-system attacks the iodine atom, forming a resonance-stabilized intermediate (a sigma complex). Finally, a base (which can be the solvent or another molecule of the starting material) removes a proton from the C3 position to restore aromaticity and yield the final product.

Caption: General experimental workflow for the synthesis.

Q3: Can I use a different solvent instead of DMF?

A3: While DMF is the most commonly cited solvent for this reaction,[1] other polar aprotic solvents like DMAc (N,N-dimethylacetamide) or NMP (N-methyl-2-pyrrolidone) could potentially be used, as they have similar properties (high boiling point, good solvating power). However, any substitution would require thorough optimization of reaction time and temperature. Solvents like acetonitrile might also be viable, potentially with an acid catalyst to activate the NIS, as is done for other aromatic systems.[6]

Q4: How should the final product be stored?

A4: 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine should be stored in a cool, dry, and dark place under an inert atmosphere if possible. The C-I bond can be sensitive to light and air over long periods. Proper storage is essential to maintain its purity for subsequent synthetic steps.

Detailed Experimental Protocol

This protocol is adapted from established literature procedures and represents a reliable starting point for synthesis.[1]

Table 2: Reagents and Reaction Conditions

Reagent	Formula	MW ( g/mol )	Molar Eq.	Amount
4-amino-1H-pyrazolo[3,4-d]pyrimidine	C₅H₅N₅	135.13	1.0	10.0 g
N-Iodosuccinimide (NIS)	C₄H₄INO₂	224.99	1.5	25.0 g
N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	-	80 mL
Parameter	Value
Temperature	80 °C
Reaction Time	Overnight (12-16 h)
Atmosphere	Argon or Nitrogen

Step-by-Step Procedure:

• Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-amino-1H-pyrazolo[3,4-d]pyrimidine (10.0 g, 0.074 mol).

• Reagent Addition: Add anhydrous N,N-Dimethylformamide (80 mL) followed by N-Iodosuccinimide (25.0 g, 0.111 mol).

• Inert Atmosphere: Flush the flask with an inert gas (Argon or Nitrogen).

• Reaction: Heat the reaction mixture to 80°C with vigorous stirring. The solution will typically become a suspension. Maintain this temperature overnight. Monitor the reaction's progress by TLC or LC-MS.

• Workup: After the reaction is complete (as judged by the consumption of starting material), remove the flask from the heat source and allow it to cool to room temperature. A solid should precipitate.

• Isolation: Filter the resulting solid using a Büchner funnel.

• Purification: Wash the filtered solid thoroughly with cold ethanol to remove residual DMF and succinimide by-product.

• Drying: Dry the purified product in a vacuum oven overnight to yield 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine as a solid. The reported yield for this procedure is quantitative.[1]

References

• Visible-Light-Induced Iodination of Pyrazolo[1,5-a]pyrimidines and Other Heteroarenes - PubMed.
• A Comparative Guide to the Iodination of Pyrazoles for Researchers and Drug Development Professionals - Benchchem.
• A Green Chemical Approach for Iodination of Pyrimidine Derivatives by Mechanical Grinding under Solvent-Free Conditions - PMC.
• 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine | 151266-23-8 - ChemicalBook.
• SOME REACTIONS OF PYRAZOLO (1,5-C) PYRIMIDINETHIONES - JournalAgent.
• n-iodosuccinimide - Organic Syntheses Procedure.
• METHOD FOR THE PREPARATION OF 1H-PIRAZOLO[3,4-d]pyrimidine DERIVATIVES.
• 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine - Chem-Impex.
• A Green Chemical Approach for Iodination of Pyrimidine Derivatives by Mechanical Grinding under Solvent-Free Conditions - MDPI.
• 3-iodo-1H-pyrazolo(3,4-d)pyrimidin-4-amine | C5H4IN5 | CID 1519489 - PubChem.
• N-Iodosuccinimide (NIS) - Organic Chemistry Portal.
• 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine - MilliporeSigma.
• 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine - Safety Data Sheet - ChemicalBook.
• N-Iodosuccinimide (NIS) in Direct Aromatic Iodination | Request PDF - ResearchGate.

Sources

• 1. 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine | 151266-23-8 [chemicalbook.com]
• 2. chemimpex.com [chemimpex.com]
• 3. TR2021008599T - METHOD FOR THE PREPARATION OF 1H-PIRAZOLO[3,4-d]pyrimidine DERIVATIVES - Google Patents [patents.google.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. N-Iodosuccinimide (NIS) [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Purification of Pyrazolo[3,4-d]pyrimidine Intermediates

Executive Summary & Scaffold Context

The pyrazolo[3,4-d]pyrimidine core is a privileged scaffold in medicinal chemistry, functioning as a bioisostere of adenine.[1][2] It is the structural backbone of blockbuster kinase inhibitors like Ibrutinib (BTK inhibitor).

However, this scaffold presents three distinct purification challenges that often lead to yield loss or low purity:

• Solubility ("Brick Dust"): Intermediates often exhibit poor solubility in standard non-polar mobile phases (Hexane/Heptane), leading to precipitation on the column head.

• Tailing/Streaking: The basic nitrogen atoms (N5/N7) interact strongly with acidic silanols on silica gel, causing peak broadening.

• Regioisomer Co-elution: Alkylation of the pyrazole ring frequently produces mixtures of N1- and N2-isomers , which possess similar

  values.

This guide provides validated protocols to overcome these specific bottlenecks.

Critical Troubleshooting Modules

Module A: The "Brick Dust" Challenge (Solubility & Loading)

Symptom: The crude material is insoluble in the mobile phase (e.g., 10% EtOAc/Hexane). Attempting to liquid-load using DCM or DMSO results in compound precipitation upon contact with the mobile phase, clogging the column frit.

Technical Insight: Pyrazolo[3,4-d]pyrimidines possess high lattice energy due to extensive

-stacking and intermolecular hydrogen bonding.

Solution: Dry Loading (Solid Loading) Do not attempt liquid loading for intermediates with solubility <10 mg/mL in the starting mobile phase.

Protocol:

• Dissolve the crude mixture in a volatile "good" solvent (DCM, THF, or Acetone). Note: Avoid MeOH if possible as it dissolves silica slightly.

• Add Celite 545 or Silica Gel (ratio 1:2 w/w relative to crude mass).

• Concentrate to dryness on a rotary evaporator. Ensure the resulting powder is free-flowing.

• Pack this powder on top of the pre-equilibrated column (or use a solid-load cartridge).

Module B: The "Streaking" Peak (Tailing)

Symptom: Peaks elute as broad bands with long "tails," often contaminating subsequent fractions.

Technical Insight: The pyridine-like nitrogen at position 5 and the imidazole-like nitrogen are Lewis bases. Standard silica gel (

) allows these nitrogens to hydrogen-bond with surface silanols.

Solution: Mobile Phase Modifiers You must suppress silanol ionization or competitively block the sites.

Modifier	Concentration	Application
Triethylamine (TEA)	0.5% – 1.0%	Best for DCM/MeOH systems. Must flush column with modifier before loading.
Ammonium Hydroxide ( )	0.5% – 1.0%	Best for highly polar compounds requiring >10% MeOH.
Acetone	5% – 10%	A non-basic alternative. Acetone suppresses tailing by H-bonding with silanols without altering pH.

Warning: Do not use TEA if you plan to use the fractions for NMR immediately; it is difficult to remove completely.

Module C: Regioisomer Separation (N1 vs. N2)

Symptom: Alkylation (e.g., Mitsunobu or

) yields two spots by TLC that overlap or co-elute.

Technical Insight:

• N1-isomer: Typically thermodynamically favored (extended conjugation).

• N2-isomer: Kinetic product.

• Separation Logic: The dipole moments differ significantly. While N1 is often less polar, this reverses depending on the substituent.

Strategy: Change the selectivity , not just the solvent strength. If EtOAc/Hexane fails, switch to Toluene/Acetone or DCM/Ether . Toluene interacts with the

-system, often amplifying the separation factor ( ) between regioisomers.

Decision Logic & Workflows

Workflow 1: Troubleshooting Peak Resolution

Caption: Logic flow for diagnosing and fixing resolution issues in pyrazolo-pyrimidine purification.

Workflow 2: N1 vs. N2 Isomer Separation Strategy

Caption: Strategic selection of purification method based on isomer separability.

Validated Purification Protocol

Target: Intermediate with moderate polarity (e.g., Boc-protected amine on the scaffold). Scale: 1.0 g crude material.

Step-by-Step Methodology

• Column Preparation:

  • Select a 24g or 40g silica cartridge (approx. 40:1 silica-to-sample ratio).

  • Equilibration: Flush with 3 CV (Column Volumes) of Hexane containing 1%

    . This neutralizes the column before the sample touches it.

• Sample Loading (Dry Load):

  • Dissolve 1.0 g crude in 10 mL DCM.

  • Add 2.0 g Celite.

  • Evaporate to dryness.[3] Load the resulting powder into a solid load cartridge or empty pre-column.

• Gradient Execution:

  • Solvent A: Hexane (or Heptane).

  • Solvent B: Ethyl Acetate (EtOAc) + 1%

    (optional if tailing persists).

  • Flow Rate: 30-40 mL/min (for 40g column).

  Time (min)	% Solvent B	Purpose
  0–2	0%	Wash out non-polar grease/impurities.
  2–5	0% 10%	Linear ramp.
  5–20	10% 60%	Main elution window. Shallow gradient maximizes N1/N2 separation.
  20–25	60% 100%	Flush highly polar byproducts.

• Fraction Analysis:

  • Use UV monitoring at 254 nm (aromatic system) and 280 nm .

  • Check fractions by TLC.[4][5][6][7] N1 and N2 isomers often have distinct UV absorption profiles; if using a PDA detector, look for spectral differences to distinguish overlapping peaks.

Frequently Asked Questions (FAQ)

Q1: I am purifying an Ibrutinib intermediate (piperidinyl-pyrazolo[3,4-d]pyrimidine). It sticks to the column even with 100% EtOAc.

• A: These intermediates are highly polar.[8] Switch to a DCM/MeOH system. Start with 100% DCM and gradient to 90:10 (DCM:MeOH). If tailing occurs, add 1%

  (aqueous ammonia) to the MeOH bottle. The ammonia competes effectively for silanol sites.

Q2: How do I distinguish N1 and N2 isomers if they co-elute?

• A: If chromatography fails, try recrystallization before the column. N1 isomers are often more crystalline and less soluble in alcohols (EtOH/iPrOH) than N2 isomers.

• Analytical Check: In

  NMR, the pyrazole proton (C3-H) typically shifts downfield in the N2-isomer compared to the N1-isomer due to anisotropic effects, though this depends on the exact N-substituent.

Q3: My compound precipitates inside the column, causing high pressure.

• A: You likely liquid-loaded in a solvent (like DMSO or DMF) that is immiscible or has a solubility mismatch with the starting mobile phase (Hexane). Always use Dry Loading (Module A) for this scaffold.

Q4: Can I use Reverse Phase (C18) for these intermediates?

• A: Yes, and it is often superior for separating regioisomers. However, for early-stage intermediates (multi-gram scale), C18 is expensive. If you must use C18, use a Water/Acetonitrile gradient with 0.1% Formic Acid . The acidic mobile phase keeps the pyrimidine nitrogen protonated, improving peak shape on C18.

References

• Han, S. et al. (2014). Discovery of simplified N2-substituted pyrazolo[3,4-d]pyrimidine derivatives as novel adenosine receptor antagonists. Bioorganic & Medicinal Chemistry.

  • Cited for: N1 vs N2 substitution p

• BenchChem Technical Support. (2025). Purification of Pyrimidine Derivatives by Column Chromatography.

  • Cited for: General protocols on mobile phase selection and silica deactiv

• Vertex Pharmaceuticals. (2013). Process for the preparation of Ibrutinib. US Patent 8,697,711.[9]

  • Cited for: Industrial scale purification of pyrazolo[3,4-d]pyrimidine intermediates (Ibrutinib context).[10]

• Schenone, S. et al. (2014). Pyrazolo[3,4-d]pyrimidines: active scaffold in medicinal chemistry. Future Medicinal Chemistry.

  • Cited for: Physicochemical properties and solubility challenges of the scaffold.[1][11]

Sources

• 1. scispace.com [scispace.com]
• 2. Water Solubility Enhancement of Pyrazolo[3,4-d]pyrimidine Derivatives via Miniaturized Polymer–Drug Microarrays - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CN105440040A - Ibrutinib purification method - Google Patents [patents.google.com]
• 4. Chromatography [chem.rochester.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. derpharmachemica.com [derpharmachemica.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Process For The Purification Of Ibrutinib And Its Intermediates [quickcompany.in]
• 10. Separation and purification method of ibrutinib intermediate - Eureka | Patsnap [eureka.patsnap.com]
• 11. Pyrazolo[3,4-d]pyrimidine Prodrugs: Strategic Optimization of the Aqueous Solubility of Dual Src/Abl Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Suzuki Coupling of Iodinated Pyrazolo-pyrimidines

Welcome to the technical support center for optimizing Suzuki-Miyaura cross-coupling reactions, with a specific focus on iodinated pyrazolo-pyrimidine scaffolds. This guide is designed for researchers, medicinal chemists, and process development scientists who are looking to enhance reaction efficiency, troubleshoot common issues, and deepen their understanding of this powerful C-C bond-forming reaction.

The pyrazolo[1,5-a]pyrimidine core is a privileged scaffold in medicinal chemistry, and the Suzuki coupling is a key method for its elaboration.[1] However, the unique electronic properties of this N-heterocyclic system can present challenges. This guide provides a structured approach to overcoming these hurdles.

Part 1: Troubleshooting Guide

This section addresses the most common problems encountered during the Suzuki coupling of iodinated pyrazolo-pyrimidines in a question-and-answer format.

Issue 1: Low to No Product Formation

Q: My reaction shows a low yield or fails to proceed, with unreacted starting materials remaining. What are the likely causes and how can I fix it?

A: This is a frequent issue that often points to problems with the catalyst, reagents, or reaction conditions.

• Cause 1: Inactive Catalyst System. The Pd(0) active species may not be forming or is being deactivated.

  • Solution:

    • Verify Catalyst and Ligand Quality: Use fresh, high-purity palladium sources and phosphine ligands. Phosphine ligands are susceptible to oxidation, which can inhibit their coordination to the palladium center.[2]

    • Optimize Ligand Choice: For electron-deficient heteroaryl iodides like iodinated pyrazolo-pyrimidines, bulky, electron-rich phosphine ligands are often required to promote the oxidative addition and reductive elimination steps.[3][4][5] Consider screening ligands such as XPhos, SPhos, or RuPhos.

    • Check Ligand-to-Palladium Ratio: An insufficient amount of ligand can lead to palladium black precipitation.[2] A common starting point is a 1:2 Pd-to-ligand ratio for monodentate ligands.

• Cause 2: Suboptimal Reaction Conditions.

  • Solution:

    • Temperature: While many Suzuki couplings are robust at 80-100 °C, some systems may require higher temperatures to overcome activation barriers.[2][6] Conversely, excessive heat can cause catalyst decomposition.

    • Solvent: A combination of an organic solvent (e.g., 1,4-dioxane, THF, toluene) and water is standard.[3] The water is crucial for dissolving the inorganic base and facilitating the transmetalation step.

    • Base Selection: The base plays a critical role in activating the boronic acid.[7] A common hierarchy of base strength is Cs₂CO₃ > K₃PO₄ > K₂CO₃ > Na₂CO₃. For challenging couplings, a stronger base may be necessary.

• Cause 3: Poor Reagent Quality.

  • Solution:

    • Boronic Acid/Ester Purity: Ensure your boronic acid or ester is pure and not partially decomposed (protodeboronated).

    • Solvent Purity: Use anhydrous and degassed solvents. Oxygen can oxidize the Pd(0) catalyst and phosphine ligands.[2]

Issue 2: Significant Side Product Formation

Q: My reaction is producing significant byproducts, mainly dehalogenated starting material and/or homocoupled boronic acid. How can I minimize these side reactions?

A: The formation of dehalogenated and homocoupled products points to specific competing reaction pathways.

• Dehalogenation (Hydrodehalogenation):

  • What it is: The replacement of the iodine atom on the pyrazolo-pyrimidine with a hydrogen atom.[8] This is a common side reaction with electron-deficient heteroaryl halides.[9]

  • Primary Cause: The formation of a palladium-hydride (Pd-H) species which can reductively eliminate with the heteroaryl group.[9]

  • Solutions:

    • Choice of Base: Strong bases like alkoxides can sometimes promote dehalogenation.[8] Consider switching to a weaker base such as K₂CO₃ or K₃PO₄.

    • Solvent: Aprotic solvents are generally preferred. If an alcohol is used as a solvent, it can be a source of the hydride.[8]

    • Ligand Selection: In some cases, specific ligands can favor the desired cross-coupling over dehalogenation. A study on a bromo pyrazolo[1,5-a]pyrimidin-5-one found that an XPhosPdG2/XPhos catalyst system was effective in avoiding the debromination reaction.[10][11]

• Protodeboronation and Homocoupling:

  • What it is: Protodeboronation is the cleavage of the C-B bond of the boronic acid, replacing it with a C-H bond.[12][13] This consumes the boronic acid and reduces the yield. Homocoupling is the coupling of two boronic acid molecules.

  • Primary Cause: Protodeboronation is often accelerated by high temperatures and the presence of water and base.[12] If the catalytic cycle is slow, the boronic acid has more time to decompose.[12]

  • Solutions:

    • Use Boronic Esters: Boronic esters, such as pinacol esters or MIDA boronates, are often more stable and less prone to protodeboronation than their corresponding acids.[13][14][15]

    • Control Reaction Time: Monitor the reaction closely and stop it once the starting material is consumed to avoid prolonged exposure of the boronic acid to harsh conditions.

    • Optimize Stoichiometry: Using a slight excess of the boronic acid (e.g., 1.1-1.5 equivalents) is common, but a large excess can lead to purification challenges.

Part 2: Frequently Asked Questions (FAQs)

Q1: Which palladium catalyst should I start with for my iodinated pyrazolo-pyrimidine?

A1: For a starting point, Pd(PPh₃)₄ is a classic and often effective catalyst.[16] However, for more challenging substrates, a combination of a palladium(II) source like Pd(OAc)₂ or Pd₂(dba)₃ with a bulky, electron-rich phosphine ligand (e.g., XPhos, SPhos) is a robust choice.[4][5]

Q2: How important is degassing the reaction mixture?

A2: It is critically important. Oxygen can oxidize the active Pd(0) catalyst to Pd(II) and also oxidize phosphine ligands, rendering the catalyst inactive.[2] Thoroughly degassing the solvent and maintaining an inert atmosphere (argon or nitrogen) throughout the reaction is essential for reproducibility and high yields.

Q3: Can I use microwave heating for these reactions?

A3: Yes, microwave irradiation can be highly effective, often leading to dramatically reduced reaction times and improved yields.[17] For instance, a Suzuki coupling on a bromo pyrazolo[1,5-a]pyrimidin-5-one was successfully performed at 135 °C for 40 minutes under microwave irradiation.[18]

Q4: My pyrazolo-pyrimidine has other functional groups. Will they interfere with the reaction?

A4: The Suzuki coupling is known for its excellent functional group tolerance.[19] However, acidic protons (e.g., from an N-H on the pyrazole ring) may require an additional equivalent of base. In some cases, protection of certain functional groups may be necessary to avoid side reactions.[20]

Part 3: Experimental Protocols and Data

General Protocol for Suzuki Coupling of an Iodinated Pyrazolo-pyrimidine

This protocol provides a robust starting point for optimization.

• Reaction Setup: To a dry Schlenk flask or microwave vial equipped with a magnetic stir bar, add the iodinated pyrazolo-pyrimidine (1.0 equiv), the arylboronic acid or ester (1.2 equiv), and the base (e.g., K₂CO₃, 2.0 equiv).

• Inert Atmosphere: Seal the flask/vial, and evacuate and backfill with an inert gas (argon or nitrogen) three times.

• Catalyst and Solvent Addition: Under a positive flow of inert gas, add the palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%) and any additional ligand. Then, add the degassed solvent mixture (e.g., 1,4-Dioxane/H₂O in a 4:1 ratio) via syringe.[16]

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 90-100 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Data Presentation: Catalyst and Ligand Selection

The choice of catalyst and ligand is crucial. The following table summarizes common choices and their typical applications.

Catalyst System	Ligand Type	Typical Application
Pd(PPh₃)₄	Triphenylphosphine	General-purpose, good starting point for reactive iodides.
Pd(OAc)₂ + SPhos	Buchwald-type biarylphosphine	For challenging couplings, electron-deficient heteroaryl halides.
XPhos Pd G2/G3	Pre-formed catalyst with XPhos	Air-stable precatalyst, good for avoiding side reactions like debromination.[10][11]
PdCl₂(dppf)	Bidentate ferrocenylphosphine	Often used for a broad range of substrates.

Part 4: Visualizing Key Concepts

The Suzuki-Miyaura Catalytic Cycle

The following diagram illustrates the fundamental steps of the Suzuki coupling reaction: oxidative addition, transmetalation, and reductive elimination.[19]

Caption: The catalytic cycle of the Suzuki-Miyaura coupling reaction.

Troubleshooting Workflow for Low Yield

This flowchart provides a logical sequence of steps to diagnose and solve low-yield reactions.

Caption: A decision tree for troubleshooting low-yield Suzuki couplings.

References

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Wikipedia. (2024). Suzuki reaction. [Link]

• Abarbri, M., et al. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one. RSC Advances. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Wikipedia. (2023). Protodeboronation. [Link]

• Abarbri, M., et al. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H). National Center for Biotechnology Information. [Link]

• ResearchGate. Synthesis of 2-Arylpyrazolo[1,5-a]pyridines by Suzuki–Miyaura Cross-Coupling Reaction. [Link]

• Mettler Toledo. Suzuki Cross-Coupling Reactions Mechanisms. [Link]

• ResearchGate. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5- a ]pyrimidin-5(4 H )-one. [Link]

• Anderson, J. C., et al. (2005). An Unusual Dehalogenation in the Suzuki Coupling of 4-Bromopyrrole-2-carboxylates. The Journal of Organic Chemistry. [Link]

• American Chemical Society. (2021). Bulky ligands promote palladium-catalyzed protodeboronation. [Link]

• Myers, A. G. Research Group. The Suzuki Reaction. [Link]

• American Chemical Society. (2012). Ligand Effects on the Stereochemical Outcome of Suzuki–Miyaura Couplings. [Link]

• MDPI. (2021). Functional Pyrazolo[1,5-a]pyrimidines. [Link]

• National Center for Biotechnology Information. (2018). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. [Link]

• Organic Chemistry Portal. Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes. [Link]

• National Center for Biotechnology Information. (2025). Investigating Arylazoformamide Ligands in Palladium(II) Precatalysts through the Suzuki–Miyaura Cross-Coupling Reaction. [Link]

• Reddit. (2020). What is the proper way to set up a suzuki coupling?. [Link]

• Reddit. (2016). Why am I getting low yield for my Suzuki coupling reaction?. [Link]

• ResearchGate. Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?. [Link]

• ResearchGate. Why can't I achieve good yields for this Suzuki reaction?. [Link]

• National Center for Biotechnology Information. (2016). Highly Efficient Method for Suzuki Reactions in Aqueous Media. [Link]

• Organic & Biomolecular Chemistry (RSC Publishing). Au(i)-catalyzed and iodine-mediated cyclization of enynylpyrazoles to provide pyrazolo[1,5-a]pyridines. [Link]

• MDPI. (2022). Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part I—Indole Derivatives. [Link]

• National Center for Biotechnology Information. (2017). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. [Link]

Sources

• 1. encyclopedia.pub [encyclopedia.pub]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Yoneda Labs [yonedalabs.com]
• 4. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Protodeboronation - Wikipedia [en.wikipedia.org]
• 14. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 15. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 19. chem.libretexts.org [chem.libretexts.org]
• 20. researchgate.net [researchgate.net]

Technical Support Center: Recrystallization of 3-iodo-1H-pyrazolo[3,4-d]pyrimidine

This guide serves as a specialized technical resource for the purification of 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS: 151266-23-8), a critical intermediate in the synthesis of BTK inhibitors like Ibrutinib.

Executive Summary: The Solubility Paradox

Purifying 3-iodo-1H-pyrazolo[3,4-d]pyrimidine presents a classic "heterocycle paradox": the compound is highly polar yet poorly soluble in common protic solvents (methanol, ethanol) due to strong intermolecular hydrogen bonding and

-stacking. Conversely, it is highly soluble in dipolar aprotic solvents (DMF, DMSO).

The Solution: A Dual-Solvent Displacement System (DMF/Water) followed by a Thermal Trituration Polish (Ethanol). Single-solvent recrystallization is rarely effective for this compound due to its steep solubility curve in aprotics and flat curve in protics.

Solvent Selection Matrix

Solvent System	Role	Mechanism of Action	Suitability
DMF / Water	Primary Recrystallization	Anti-solvent Precipitation. The compound dissolves in hot DMF; water disrupts solvation shells, forcing rapid, high-yield precipitation.	Best for Bulk Purity (>98%)
Ethanol (Hot)	Trituration (Polishing)	Selective Leaching. Impurities (succinimide, unreacted starting material) are soluble in hot EtOH; the product is not.	Best for Removing Trace Impurities
DMSO / Water	Alternative Primary	Similar to DMF/Water but harder to dry due to DMSO's high boiling point (189°C).	Use only if DMF is restricted.
Acetone	Wash Solvent	Removes surface water and residual organics; facilitates drying.	Final Wash Only.

Detailed Purification Protocol (SOP-151266)

Objective: Purify crude reaction mixture (typically from NIS iodination) to >99.5% HPLC purity.

Phase 1: The Displacement Precipitation (Bulk Purification)

• Dissolution: If the compound is dry, dissolve 10 g of crude solid in 40 mL of DMF at 60–80°C. If coming directly from the reaction, ensure the reaction mixture is at ~60°C.

• Precipitation: Slowly add Water (80 mL) dropwise over 30 minutes while stirring.

  • Note: A rapid addition can trap impurities (occlusion).

• Cooling: Allow the slurry to cool to Room Temperature (20–25°C) and stir for 1 hour.

• Filtration: Filter the solid using a Büchner funnel.

• Thiosulfate Wash (Critical): Wash the cake with 10% aqueous Sodium Thiosulfate (Na₂S₂O₃) .

  • Why? This neutralizes residual iodine species (yellow/brown discoloration).

• Water Wash: Rinse with water (3 x 50 mL) to remove DMF and inorganic salts.

Phase 2: Thermal Trituration (The "Polish")

• Transfer: Transfer the wet cake to a clean flask.

• Slurry: Add Ethanol (10 volumes relative to solid weight) .

• Reflux: Heat the slurry to reflux (78°C) for 1–2 hours.

  • Observation: The solid will not fully dissolve. This is intentional. The boiling ethanol extracts the succinimide byproduct and unreacted pyrazolo-pyrimidine starting material.

• Filtration (Hot): Filter the slurry while hot.

  • Why? Cooling allows impurities to re-precipitate onto the product.

• Drying: Dry the white/off-white solid in a vacuum oven at 50°C for 12 hours.

Troubleshooting Guide (Q&A)

Q1: My product has a persistent yellow/orange tint. How do I remove it?

Diagnosis: This is likely free iodine (

) or trapped N-iodosuccinimide (NIS) byproducts. Fix: Do not rely on solvent washing alone. Implement the Sodium Thiosulfate wash (Step 5 in Phase 1). If the solid is already dried, resuspend it in water, add Na₂S₂O₃, stir for 30 mins, and re-filter.

Q2: The yield is lower than expected (<70%). What happened?

Diagnosis: You likely used too much DMF or didn't add enough water. Fix: The ratio of Water:DMF should be at least 2:1 . If the ratio is 1:1, significant product remains solubilized. Collect the mother liquor, add more water, and cool to 4°C to recover the "second crop."

Q3: HPLC shows a peak at RRT 0.85 (Unreacted Starting Material). Recrystallization isn't removing it.

Diagnosis: The starting material (1H-pyrazolo[3,4-d]pyrimidin-4-amine) co-precipitates with the product in DMF/Water. Fix: This is where Phase 2 (Ethanol Trituration) is non-negotiable. The starting material has higher solubility in boiling ethanol than the iodinated product. Extend the reflux time to 4 hours if this impurity persists.

Q4: The product is "oiling out" instead of crystallizing.

Diagnosis: The water was added too quickly to a very hot DMF solution, or the concentration is too high. Fix: Re-dissolve by heating. Add a "seed crystal" if available. Add the water very slowly via an addition funnel. Ensure the temperature is controlled (60°C start, slow ramp down).

Process Visualization

The following diagram illustrates the critical decision points and flow of the purification process.

Caption: Optimized workflow for removing ionic, organic, and colorimetric impurities from 3-iodo-1H-pyrazolo[3,4-d]pyrimidine.

References

• Honigberg, L. A., et al. (2008). Inhibitors of Bruton's Tyrosine Kinase. U.S. Patent 8,158,786.[1] (Describes the synthesis and initial workup of the 3-iodo intermediate).

• Zhu, J., et al. (2014). Process for the preparation of Ibrutinib. WO Patent 2014/0275126. (Details the scale-up and purification challenges of pyrazolo-pyrimidine intermediates).

• ChemicalBook. (2024). 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine Product Properties and Synthesis. (General physical property verification).

• BenchChem. (2024). Technical Guide: Synthesis and Impurities of Pyrazolo[3,4-d]pyrimidines. (Impurity profile confirmation).

Sources

• 1. Process for preparing ibrutinib and its intermediates | TREA [trea.com]

Technical Support Center: Palladium Impurity Removal from Pyrazolo[3,4-d]pyrimidine APIs

Welcome to the technical support center for troubleshooting the removal of residual palladium from your pyrazolo[3,4-d]pyrimidine-based Active Pharmaceutical Ingredients (APIs). The frequent use of palladium-catalyzed cross-coupling reactions, such as Suzuki and Buchwald-Hartwig couplings, in the synthesis of these heterocyclic scaffolds makes effective palladium removal a critical step in ensuring the safety, efficacy, and regulatory compliance of the final drug product.[1][2] The nitrogen-rich pyrazolo[3,4-d]pyrimidine core can chelate with palladium, making its removal a non-trivial challenge that often requires more than simple crystallization.[1]

This guide provides field-proven insights, troubleshooting workflows, and detailed protocols to help you navigate this crucial purification challenge and achieve final product specifications that meet stringent regulatory standards, such as those outlined in the ICH Q3D guidelines.[2][3][4]

Part 1: Troubleshooting Guide for Palladium Removal

When initial purification strategies fail to reduce palladium to acceptable levels (typically <10 ppm for oral APIs), a systematic approach is necessary.[4][5] The following decision-making workflow can help diagnose the issue and guide you toward an effective solution.

Caption: Troubleshooting workflow for palladium removal.

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the acceptable limits for palladium in final drug products?

Regulatory bodies define acceptable limits based on Permitted Daily Exposure (PDE). According to ICH Q3D guidelines, the PDE for palladium is:

• Oral: 100 µ g/day

• Parenteral: 10 µ g/day

• Inhalation: 1 µ g/day

For a typical oral drug with a maximum daily dose of 10 grams, this translates to a concentration limit of 10 µg/g, or 10 ppm.[4][6] It is crucial to perform a risk assessment based on your specific API's dosage and administration route.[3]

Q2: How can I accurately detect and quantify trace palladium in my product?

The gold standard for quantifying trace metals in APIs is Inductively Coupled Plasma Mass Spectrometry (ICP-MS) due to its high sensitivity and accuracy.[7][8] Other common techniques include:

• Atomic Absorption Spectroscopy (AAS): A reliable but generally less sensitive method than ICP-MS.[9]

• X-Ray Fluorescence (XRF): A non-destructive technique useful for rapid screening.[10]

• Colorimetric/Fluorometric Methods: These can be used for faster, in-process checks to screen the effectiveness of different scavenging methods before committing to a full ICP-MS analysis.[5][11]

Q3: What are the primary strategies for palladium removal?

Palladium removal techniques can be broadly categorized based on their mechanism of action:[1]

• Adsorption (Scavenging): This is the most common approach, utilizing solid-supported materials (scavengers) that bind palladium, which is then removed by simple filtration.[1][3]

• Adsorption (Non-functionalized): Materials like activated carbon physically adsorb palladium species.[12][13]

• Crystallization: The API is crystallized, leaving the palladium impurities behind in the mother liquor. This can be enhanced with additives.[1][7]

• Extraction: Liquid-liquid extraction with an aqueous solution containing a chelating agent can pull palladium out of the organic phase.[2]

Q4: How do I choose the right palladium scavenger?

The choice of scavenger is highly dependent on the specific palladium species, solvent, and the API itself.[1] A screening approach is often the most effective way to identify the optimal scavenger. Key classes include:

• Thiol-Based (e.g., Silica-Thiol, N-acetylcysteine): Highly effective for chelating soft metals like palladium, particularly Pd(II). Thiol-functionalized silica is a popular choice.[1][14]

• Amine-Based (e.g., Silica-Triamine): Also effective for Pd(II) and can offer different selectivity compared to thiols.

• Trimercaptotriazine (TMT): A powerful scavenger with three thiol groups, showing high affinity for palladium. It is available on silica or polymer supports.[1]

• Ion-Exchange Resins: Can be effective but may require specific pH conditions.[7]

Q5: Does the oxidation state of palladium (e.g., Pd(0) vs. Pd(II)) affect removal efficiency?

Yes, the oxidation state is critical.[1]

• Pd(II) species are electron-deficient and are readily chelated by electron-rich scavengers containing sulfur (thiol) or nitrogen (amine) functionalities.[15][16][17]

• Pd(0) species , often present as colloidal nanoparticles ("palladium black"), are not effectively captured by chelating scavengers.[14] These species are better removed by physical adsorption onto materials like activated carbon or by filtration through a tight filter aid like Celite if they have agglomerated.[1][18]

If you suspect Pd(0) is present, a useful strategy can be to introduce a mild oxidant to convert it to Pd(II) before applying a chelating scavenger.

Q6: What are the pros and cons of using activated carbon?

Activated carbon is an inexpensive and often highly effective adsorbent for palladium removal, capable of adsorbing both Pd(0) and Pd(II) species.[1][12][13]

• Pros: Low cost, high surface area, effective for various palladium species.[1][12]

• Cons: It can be non-selective and may adsorb a significant amount of the final product, leading to yield loss.[1] Fine carbon particles can be difficult to filter completely.

Q7: When is recrystallization an effective method for palladium removal?

Recrystallization can be a cost-effective method, especially if it is already a required step for API purification.[1] However, its success is not guaranteed. The nitrogen atoms in the pyrazolo[3,4-d]pyrimidine scaffold can coordinate with palladium, causing it to co-crystallize with the product. Its effectiveness can be improved by adding a soluble chelating agent (e.g., N-acetylcysteine, thiourea) to the crystallization solvent to keep the palladium complex dissolved in the mother liquor.[7]

Part 3: Mechanistic Insights & Key Protocols

Mechanism of Thiol-Based Scavenging

Thiol-based scavengers operate through chemisorption, where a strong coordinate bond is formed between the soft sulfur atom of the thiol and the soft metal center of palladium(II). This immobilizes the palladium on the solid support, allowing for its removal by filtration.

Caption: Mechanism of palladium chelation by a thiol scavenger.

Protocol 1: General Screening of Palladium Scavengers

This protocol allows for the efficient comparison of different scavengers to identify the most effective candidate for your specific process stream.

• Preparation: Prepare stock solutions of your crude pyrazolo[3,4-d]pyrimidine product in a suitable solvent (e.g., THF, EtOAc, Toluene) at a known concentration.

• Sample Setup: In separate vials, place a sample of the crude solution (e.g., 5 mL).

• Scavenger Addition: To each vial, add a different scavenger (e.g., Si-Thiol, Si-TMT, Activated Carbon) at a pre-determined weight equivalent (e.g., 5-10 wt% relative to the API). Include a control vial with no scavenger.

• Incubation: Stir the vials at a set temperature (e.g., 40-60 °C) for a defined period (e.g., 4-16 hours). The optimal time and temperature should be determined on a case-by-case basis.[1]

• Sampling & Analysis: After incubation, filter each sample through a 0.45 µm PTFE syringe filter. Dilute the filtrate and submit for trace palladium analysis by ICP-MS.

• Evaluation: Compare the final palladium concentration for each scavenger against the control to determine the most effective option.

Protocol 2: Polishing Step using Activated Carbon

This protocol is ideal as a final "polishing" step to remove low levels of residual palladium, especially stubborn Pd(0) species.

• Dissolution: Dissolve the pyrazolo[3,4-d]pyrimidine product in a suitable solvent (e.g., THF, Methanol) at a moderate temperature (e.g., 45 °C).

• Carbon Addition: Add activated carbon (e.g., Darco KB-B) to the solution. A typical loading is 0.1-0.2 weight equivalents relative to the product.[1]

• Slurry: Stir the mixture at temperature for 4-18 hours. Longer times may be needed but can also increase product loss.[1]

• Filtration: Cool the mixture to room temperature and filter through a pad of Celite® to completely remove all carbon fines. Wash the Celite pad with fresh solvent to recover adsorbed product.

• Product Isolation: Concentrate the filtrate to recover the purified product. Analyze a sample for final palladium content.

Part 4: Data Summary & Method Comparison

The effectiveness of various palladium removal strategies can differ significantly. The table below summarizes typical performance characteristics based on literature and process development experience.

Method	Typical Starting Pd (ppm)	Typical Final Pd (ppm)	Pros	Cons
Crystallization	200 - 1500	50 - 200	Low cost if already part of the process.	Often insufficient on its own; risk of co-crystallization.[1][5]
Activated Carbon	100 - 500	< 1 - 10	Low cost; effective for Pd(0) and Pd(II).[1][12]	Non-selective, can lead to significant product loss via adsorption.[1]
Thiol Scavenger (Silica)	100 - 1000	< 1 - 15	High selectivity for palladium; low product loss.[1][2]	Higher cost than carbon; less effective for Pd(0).[14]
TMT Scavenger (Silica/Resin)	100 - 1000	< 1 - 10	Very high affinity for palladium; highly effective.[1]	Higher cost; may require longer reaction times.
N-Acetylcysteine Wash	> 1000	100 - 500	Inexpensive bulk removal agent.	Primarily a bulk debulking step; often requires a polishing step.[2]

References

• A Treatise on Spectrophotometric Determination Techniques of Palladium (II) Ions. (n.d.). IntechOpen. Retrieved from [Link]

• CHAPTER 16: Palladium Detection Techniques for Active Pharmaceutical Ingredients Prepared via Cross-Couplings. (2014). Royal Society of Chemistry. Retrieved from [Link]

• Ultra-trace Determination of Palladium(II) by Spectrophotometric Flow Injection Analysis. (n.d.). Analytical and Bioanalytical Chemistry Research. Retrieved from [Link]

• Analytical Methods to Determine Palladium in Environmental Matrices: A Review. (2014). ResearchGate. Retrieved from [Link]

• Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. (2023). ACS Publications. Retrieved from [Link]

• Quantitative analysis of trace palladium contamination in solution using electrochemical X-ray fluorescence (EC-XRF). (2016). RSC Publishing. Retrieved from [Link]

• Catalysis-Based Fluorometric Method for Semiquantifying Trace Palladium in Sulfur-Containing Compounds and Ibuprofen. (2019). ACS Publications. Retrieved from [Link]

• Selective adsorption and removal of Palladium (Pd). (n.d.). Osaka Gas Chemicals Co., Ltd. Retrieved from [Link]

• Palladium-scavenging self-assembled hybrid hydrogels – reusable highly-active green catalysts for Suzuki–Miyaura cross-coupling reactions. (2018). NIH. Retrieved from [Link]

• On the Roles of Solid-Bound Ligand Scavengers in the Removal of Palladium Residues and in the Distinction between Homogeneous and Heterogeneous Catalysis. (2008). ResearchGate. Retrieved from [Link]

• 〈232〉 ELEMENTAL IMPURITIES—LIMITS. (n.d.). US Pharmacopeia (USP). Retrieved from [Link]

• Removal of palladium (Pd) catalysts. (n.d.). Osaka Gas Chemicals Co., Ltd. Retrieved from [Link]

• Effects of Palladium Precursors on the Activity of Palladium Nanocatalysts for the Oxidation of Volatile Organic Components. (2023). PMC. Retrieved from [Link]

• Palladium extraction following metal-catalyzed reactions: recent advances and applications in the pharmaceutical industry. (2023). University of Strathclyde. Retrieved from [Link]

• How to Remove Palladium in three easy steps. (2023). Biotage. Retrieved from [Link]

• Palladium scavenging: From 1% to within ICH limits. (n.d.). Onyx Scientific. Retrieved from [Link]

• How to develop a sustainable palladium-catalyzed cross-coupling reactions for active ingredient manufacture. (2024). Frontiers. Retrieved from [Link]

• How can i remove palladium Pd catalyst easily? (2015). ResearchGate. Retrieved from [Link]

• How does the oxidation state of palladium surfaces affect the reactivity and selectivity of direct synthesis of hydrogen peroxid. (2019). The University of Manchester. Retrieved from [Link]

• Palladium on carbon. (n.d.). Wikipedia. Retrieved from [Link]

• Your trick to remove residual palladium. (2023). Reddit. Retrieved from [Link]

• ICH Q3D Elemental Impurities. (n.d.). CMC Drug Product Development Regulatory Consulting Pharma. Retrieved from [Link]

• How Does the Oxidation State of Palladium Surfaces Affect the Reactivity and Selectivity of Direct Synthesis of Hydrogen Peroxide from Hydrogen and Oxygen Gases? A Density Functional Study. (2019). ACS Publications. Retrieved from [Link]

• How Does the Oxidation State of Palladium Surfaces Affect the Reactivity and Selectivity of Direct Synthesis of Hydrogen Peroxide from Hydrogen and Oxygen Gases? A Density Functional Study. (2019). PubMed. Retrieved from [Link]

• Process for preparing palladium on carbon catalysts for purification of crude terephthalic acid. (1984). Google Patents.

• Palladium Catalyst Recycling for Heck‐Cassar‐Sonogashira Cross‐Coupling Reactions in Green Solvent/Base Blend. (2020). PMC. Retrieved from [Link]

• METHOD FOR EXTRACTING PALLADIUM. (2023). European Patent Office. Retrieved from [Link]

• How do you remove the trace amount of Palladium in the products? (2014). ResearchGate. Retrieved from [Link]

• Palladium Impurity Removal from Active Pharmaceutical Ingredient Process Streams. (2016). Johnson Matthey Technology Review. Retrieved from [Link]

• One-Flask Synthesis of Pyrazolo[3,4-d]pyrimidines from 5-Aminopyrazoles and Mechanistic Study. (2017). MDPI. Retrieved from [Link]

• Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations. (2022). MDPI. Retrieved from [Link]

• 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. (2022). MDPI. Retrieved from [Link]

• Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][5][9][19]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors: synthesis, biological and molecular modeling investigations. (2022). RSC Publishing. Retrieved from [Link]

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Validation & Comparative

A Senior Application Scientist's Guide to the NMR Spectral Analysis of 3-iodo-1H-pyrazolo[3,4-d]pyrimidine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and drug discovery, the pyrazolo[3,4-d]pyrimidine scaffold is a cornerstone for the development of potent and selective kinase inhibitors and other therapeutic agents. The introduction of a halogen atom, such as iodine, at the 3-position can significantly modulate the electronic properties and binding interactions of the molecule, making it a key intermediate in the synthesis of targeted therapies. A thorough understanding of its structural characteristics is paramount, and Nuclear Magnetic Resonance (NMR) spectroscopy provides an unparalleled view into its molecular architecture.

The Molecular Structure: A Visual Representation

To facilitate the discussion of NMR data, a clear understanding of the atomic numbering of the 3-iodo-1H-pyrazolo[3,4-d]pyrimidine core is essential.

Caption: Atomic numbering of the 3-iodo-1H-pyrazolo[3,4-d]pyrimidine scaffold.

Predicted ¹H and ¹³C NMR Spectral Data

The following tables present the predicted ¹H and ¹³C NMR chemical shifts for 3-iodo-1H-pyrazolo[3,4-d]pyrimidine in DMSO-d₆. These predictions are derived from the analysis of published data for analogous pyrazolo[3,4-d]pyrimidine derivatives.[1][2][3] The solvent choice is critical, as DMSO-d₆ is a common solvent for this class of compounds and effectively solubilizes the molecule while providing a distinct solvent signal.

Table 1: Predicted ¹H NMR Spectral Data for 3-iodo-1H-pyrazolo[3,4-d]pyrimidine (in DMSO-d₆)

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H6	8.3 - 8.5	s	-
H (N1-H)	13.5 - 14.5	br s	-

Table 2: Predicted ¹³C NMR Spectral Data for 3-iodo-1H-pyrazolo[3,4-d]pyrimidine (in DMSO-d₆)

Carbon	Predicted Chemical Shift (δ, ppm)
C3	85 - 95
C3a	150 - 155
C5	155 - 160
C6	130 - 135
C7a	105 - 110

Comparative Analysis: The Influence of the Iodo-Substituent

To appreciate the electronic impact of the iodine atom at the C3 position, a comparison with the parent compound, 1H-pyrazolo[3,4-d]pyrimidine, is instructive.

Table 3: Comparison of Predicted ¹³C NMR Chemical Shifts (in DMSO-d₆)

Carbon	1H-pyrazolo[3,4-d]pyrimidine (Predicted δ, ppm)	3-iodo-1H-pyrazolo[3,4-d]pyrimidine (Predicted δ, ppm)	Expected Shift Difference (Δδ, ppm)
C3	~135	85 - 95	-40 to -50
C3a	~152	150 - 155	-2 to +3

The most significant and diagnostically valuable difference is the pronounced upfield shift (to a lower ppm value) of the C3 carbon signal. This is a classic example of the "heavy atom effect," where the large electron cloud of the iodine atom induces a substantial shielding of the directly attached carbon nucleus. This effect is highly localized, with minimal impact on the chemical shifts of more distant carbons like C3a.

Experimental Protocol for NMR Data Acquisition

Achieving high-quality, reproducible NMR data is contingent on a well-defined experimental protocol. The following is a recommended procedure for the analysis of 3-iodo-1H-pyrazolo[3,4-d]pyrimidine.

1. Sample Preparation:

• Weigh approximately 5-10 mg of the sample into a clean, dry NMR tube.

• Add approximately 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). The choice of a deuterated solvent is crucial to avoid large, interfering solvent signals in the ¹H NMR spectrum.

• Gently warm and vortex the sample to ensure complete dissolution.

2. NMR Instrument Setup:

• Use a 400 MHz or higher field NMR spectrometer for optimal signal dispersion and sensitivity.

• Tune and match the probe for both ¹H and ¹³C frequencies.

• Shim the magnetic field to achieve good resolution, using the deuterium lock signal from the solvent.

3. ¹H NMR Acquisition Parameters:

• Pulse Sequence: A standard single-pulse experiment.

• Spectral Width: 0-16 ppm.

• Acquisition Time: 2-4 seconds.

• Relaxation Delay: 1-2 seconds.

• Number of Scans: 16-64, depending on the sample concentration.

4. ¹³C NMR Acquisition Parameters:

• Pulse Sequence: A standard proton-decoupled single-pulse experiment (e.g., 'zgpg30').

• Spectral Width: 0-200 ppm.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2-5 seconds.

• Number of Scans: 1024-4096, as ¹³C is an insensitive nucleus.

5. Data Processing:

• Apply a Fourier transform to the acquired free induction decay (FID).

• Phase correct the spectrum.

• Reference the spectrum to the residual DMSO solvent peak (δ = 2.50 ppm for ¹H and δ = 39.52 ppm for ¹³C).

• Integrate the signals in the ¹H spectrum.

Workflow for Spectral Analysis and Interpretation

The following diagram illustrates the logical workflow for the comprehensive analysis of the NMR data for 3-iodo-1H-pyrazolo[3,4-d]pyrimidine.

Caption: A streamlined workflow for the acquisition and interpretation of NMR data.

Conclusion

This guide provides a comprehensive, data-driven framework for understanding the ¹H and ¹³C NMR spectral characteristics of 3-iodo-1H-pyrazolo[3,4-d]pyrimidine. By leveraging data from analogous structures, we have presented robust predictions for its NMR signature and highlighted the significant influence of the C3-iodo substituent. The detailed experimental protocol and analytical workflow offer a practical guide for researchers to obtain and interpret high-quality NMR data for this important class of heterocyclic compounds. This foundational knowledge is critical for the quality control, reaction monitoring, and structural verification essential in the advancement of drug discovery and development programs.

References

• SpectraBase. 1H-Pyrazolo[3,4-d]pyrimidin-4-amine. [Link]

• Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations. MDPI. [Link]

• Rodrigues, L. M., et al. NMR analysis of a series of substituted pyrazolo[3,4-d]pyrimidines-4-amines. CORE. [Link]

• Chimichi, S., et al. 1H and 13C NMR study of the pyrazolo[1,5-a]pyrimidine system. Canadian Journal of Chemistry. [Link]

• Abdelgaber, A. M., et al. New pyrazolo[3,4-d]pyrimidine derivatives as EGFR-TK inhibitors: design, green synthesis, potential anti-proliferative activity and P-glycoprotein inhibition. RSC Advances. [Link]

• Identification and Biological Characterization of the Pyrazolo[3,4-d]pyrimidine Derivative SI388 Active as Src Inhibitor. CNR-IRIS. [Link]

• Chimichi, S., et al. 1H and 13C NMR study of the pyrazolo[1,5-a]pyrimidine system. ResearchGate. [Link]

• Charris, J. E., et al. 1H and 13C NMR spectral characterization of some antimalarial in vitro 3-amino-9-methyl-1H-pyrazolo[3,4-b]-4-quinolones. Saber UCV. [Link]

• El-Naggar, M., et al. Design, synthesis and antitumor evaluation of novel pyrazolo[3,4-d]pyrimidines incorporating different amino acid conjugates as potential DHFR inhibitors. Taylor & Francis Online. [Link]

• Bakavoli, M., et al. Synthesis of Some New Pyrazolo[3,4-d]pyrimidin-4-amines. Bulletin of the Korean Chemical Society. [Link]

• Seela, F., & Gumbi, G. Pyrazolo[3,4-d]pyrimidine nucleic acids: adjustment of dA-dT to dG-dC base pair stability. Nucleic Acids Research. [Link]

• Gaber, A. A., et al. Discovery of new 1H-pyrazolo[3,4-d]pyrimidine derivatives as anticancer agents targeting EGFRWT and EGFRT790M. RSC Advances. [Link]

• Synthesis of some novel pyrazolo[3,4-d]pyrimidine derivatives. Semantic Scholar. [Link]

• Matloubi Moghaddam, F., et al. A new and e cient method for the synthesis of pyrazolo[3,4-d] pyrimidines catalyzed by iodine. Scientia Iranica. [Link]

• Identification and Biological Characterization of the Pyrazolo[3,4-d]pyrimidine Derivative SI388 Active as Src Inhibitor. MDPI. [Link]

• PubChem. 3-iodo-1H-pyrazolo(3,4-d)pyrimidin-4-amine. [Link]

• Novel 4-Aminopyrazolo[3,4-d]Pyrimidine Derivatives: Design, Synthesis And High-Throughput In-Vitro Anti-Cancer Evaluation. Preprints.org. [Link]

• PubChem. 1H-Pyrazolo[3,4-d]pyrimidin-4-amine. [Link]

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Comparative Potency Guide: Pyrazolo[3,4-d]pyrimidine vs. Pyrrolo[2,3-d]pyrimidine Inhibitors

Executive Summary: The "Nitrogen Switch" in Kinase Scaffolds

In the design of ATP-competitive kinase inhibitors, the choice between pyrazolo[3,4-d]pyrimidine and pyrrolo[2,3-d]pyrimidine (7-deazapurine) scaffolds is rarely arbitrary. Both are privileged bioisosteres of adenine, yet they exhibit distinct electronic and steric profiles that dictate their potency (

), residence time, and selectivity windows.

This guide analyzes the comparative potency of these two scaffolds. The pyrrolo[2,3-d]pyrimidine scaffold (e.g., Tofacitinib) typically excels in targeting the Janus Kinase (JAK) family by leveraging a specific hydrophobic tolerance at the hinge region's "back pocket." Conversely, the pyrazolo[3,4-d]pyrimidine scaffold (e.g., Ibrutinib, PP2) dominates the Src and BTK landscape, where its unique nitrogen arrangement facilitates rapid binding kinetics and favorable positioning of electrophilic warheads for covalent inhibition.

Structural Activity Relationship (SAR) & Hinge Binding

The core difference lies in the 5-membered ring fused to the pyrimidine. This structural variation alters the hydrogen bond donor/acceptor capabilities within the kinase hinge region (the ATP-binding cleft).

The Scaffold Architectures

• Pyrrolo[2,3-d]pyrimidine (7-deazapurine):

  • Structure: Replaces the N7 of adenine with a carbon (C7).

  • Effect: Removes a potential Hydrogen Bond (HB) acceptor.

  • Potency Implication: If the target kinase (e.g., JAKs) does not require an H-bond at N7, this scaffold reduces the desolvation penalty, often enhancing affinity. It also increases lipophilicity compared to the parent purine.

• Pyrazolo[3,4-d]pyrimidine:

  • Structure: Contains an N-N bond in the 5-membered ring.

  • Effect: Alters the dipole moment and pKa of the system.

  • Potency Implication: The N-N motif often provides superior metabolic stability and a distinct vector for substituents at the N1 position, which projects into the solvent-exposed region, ideal for solubilizing groups or covalent warheads (e.g., acrylamides).

Hinge Region Interaction Diagram

The following diagram illustrates the differential binding modes of these scaffolds within a generic kinase hinge region (e.g., Glu-Met backbone).

Figure 1: Comparative binding vectors. The Pyrrolo scaffold relies on C7 hydrophobicity, while Pyrazolo utilizes the N1 vector for solvent interaction.

Comparative Potency Data

The following table synthesizes experimental data comparing the potency of representative drugs derived from these scaffolds against their primary targets.

Table 1: Scaffold Potency Benchmarks ( )

Scaffold Class	Representative Drug	Primary Target	Potency ( )	Mechanism	Selectivity Profile
Pyrrolo[2,3-d]	Tofacitinib	JAK3	1.0 nM	Reversible (Type I)	High for JAKs; spares non-JAK kinases.
Pyrrolo[2,3-d]	Ruxolitinib	JAK1/JAK2	3.3 / 2.8 nM	Reversible (Type I)	Dual inhibitor; high potency.
Pyrazolo[3,4-d]	Ibrutinib	BTK	0.5 nM	Covalent (Cys481)	High potency; off-target EGFR/ITK activity.
Pyrazolo[3,4-d]	PP2	Lck / Fyn	4 - 5 nM	Reversible	Potent Src-family inhibitor; widely used tool compound.
Pyrazolo[3,4-d]	PP1	Hck	5 nM	Reversible	Similar to PP2; demonstrates scaffold consistency in Src family.

Analysis:

• JAK Kinases: The Pyrrolo scaffold is superior. The specific geometry of the JAK ATP pocket favors the 7-deaza shape, allowing for nanomolar potency (1–3 nM) without the need for covalent bonding.

• Src/BTK Kinases: The Pyrazolo scaffold excels. Ibrutinib achieves sub-nanomolar potency (0.5 nM). While the covalent bond drives the sustained inhibition, the scaffold itself provides the initial high-affinity recognition required to position the warhead.

Experimental Validation Protocols

To objectively compare these scaffolds in your own research, use the following self-validating workflows.

Protocol A: FRET-Based Kinase Assay (Z'-LYTE)

Purpose: Determine

values to assess intrinsic potency.

• Reagent Prep: Prepare 4X Test Compound (Pyrazolo/Pyrrolo analogs) in 1% DMSO. Prepare Kinase/Peptide Substrate mixture in Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

• Reaction: Dispense 2.5 µL compound + 5 µL Kinase/Peptide mix into 384-well low-volume plate.

• Initiation: Add 2.5 µL ATP (at

  apparent). Shake 30s. Incubate 1 hour at RT.

• Development: Add 5 µL Development Reagent (Site-specific protease). The protease cleaves non-phosphorylated peptides, disrupting FRET.

• Readout: Measure Fluorescence Emission Ratio (Coumarin/Fluorescein) at 445 nm / 520 nm.

• Validation: Z'-factor must be > 0.7. Reference controls (Staurosporine) must fall within 3-fold of historical

  .

Protocol B: Surface Plasmon Resonance (SPR)

Purpose: Determine

and (Residence Time). Why this matters: Pyrazolo inhibitors often show faster rates, while optimized Pyrrolo inhibitors (like Tofacitinib) exhibit prolonged residence times on JAKs.

• Immobilization: Biotinylate the target kinase (e.g., JAK3 or BTK) and capture on a Streptavidin (SA) sensor chip to ~2000 RU.

• Injection: Inject inhibitor series (0.1 nM to 100 nM) at 30 µL/min in running buffer (HBS-P+).

• Association: Monitor binding for 120s.

• Dissociation: Switch to buffer flow for 600s to measure

  .

• Regeneration: 10 mM Glycine pH 2.0 (if reversible); Covalent inhibitors cannot be regenerated (single-cycle kinetics required).

Workflow Visualization

The following diagram outlines the decision logic for selecting between these scaffolds during lead optimization.

Figure 2: Decision tree for scaffold selection based on hinge architecture and selectivity requirements.

Conclusion

• Select Pyrrolo[2,3-d]pyrimidine when targeting the JAK family or when metabolic stability (avoiding N7 oxidation) and high selectivity are paramount. The 7-deaza modification acts as a negative selector against kinases that strictly require the adenine N7 interaction.

• Select Pyrazolo[3,4-d]pyrimidine for Src/BTK family targets, particularly if designing covalent inhibitors. The scaffold offers robust synthetic accessibility and a proven track record of sub-nanomolar potency in these families.

References

• Traxler, P., et al. (2001). "4-(Phenylamino)pyrrolopyrimidines: Potent and Selective, ATP Site Directed Inhibitors of the EGF-Receptor Protein Tyrosine Kinase."[1] Journal of Medicinal Chemistry. Link

• Hanke, J. H., et al. (1996). "Discovery of a novel, potent, and Src family-selective tyrosine kinase inhibitor."[1][2] Journal of Biological Chemistry (Citing PP1/PP2). Link

• Honigberg, L. A., et al. (2010). "The Bruton tyrosine kinase inhibitor PCI-32765 (Ibrutinib) blocks B-cell activation and is efficacious in models of autoimmune disease and B-cell malignancy." PNAS. Link

• Flanagan, M. E., et al. (2010). "Discovery of CP-690,550: a potent and selective Janus kinase (JAK) inhibitor for the treatment of rheumatoid arthritis." Journal of Medicinal Chemistry (Tofacitinib). Link

• Unciti-Broceta, A. (2020). "Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold."[1][2][3][4][5][6][7] Future Medicinal Chemistry. Link

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• 4. Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations | MDPI [mdpi.com]
• 5. Development of Novel Class of Phenylpyrazolo[3,4-d]pyrimidine-Based Analogs with Potent Anticancer Activity and Multitarget Enzyme Inhibition Supported by Docking Studies [mdpi.com]
• 6. Structure-activity relationship studies of pyrazolo[3,4-d]pyrimidine derivatives leading to the discovery of a novel multikinase inhibitor that potently inhibits FLT3 and VEGFR2 and evaluation of its activity against acute myeloid leukemia in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Targeting tumor cells with pyrazolo[3,4-<i>d</i>]pyrimidine scaffold: A literature review on synthetic approaches, structure activity relationship, structural and target-based mechanisms - Arabian Journal of Chemistry [arabjchem.org]

Safety Operating Guide

Personal protective equipment for handling 3-Iodo-1H-pyrazolo[3,4-d]pyrimidine

Topic: Personal protective equipment for handling 3-Iodo-1H-pyrazolo[3,4-d]pyrimidine Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Compound: 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS: 151266-23-8) Hazard Class: Irritant (Skin/Eye/Respiratory), Acute Toxicity (Oral/Inhalation).[1][2] Critical Directive: This compound is a potent halogenated heterocyclic amine used as a key intermediate in kinase inhibitor synthesis (e.g., Ibrutinib analogs).[3] While often classified as a "Warning" level irritant, its role as a bioactive scaffold requires treating it with High Potency Compound (HPC) protocols until specific toxicology data proves otherwise.[3]

Part 1: Risk Assessment & Hazard Identification[3]

As a Senior Application Scientist, I categorize this material not just by its GHS codes, but by its physical behavior in a laboratory setting.

Hazard Type	GHS Code	Operational Implication
Acute Toxicity	H302, H332	Harmful if swallowed or inhaled. The pyrazolopyrimidine core is biologically active; assume systemic absorption potential.[3]
Irritation	H315, H319	Causes skin and serious eye irritation.[3][4][5] The iodine substituent increases lipophilicity, potentially enhancing dermal absorption.[3]
Target Organ	H335	Respiratory irritation.[3][4][6][7] As a fine crystalline powder, it poses a significant inhalation risk during weighing.[3]
Reactivity	N/A	Sensitive to strong oxidizing agents.[3] Light sensitive (iodine-carbon bond lability).[3] Store at 2-8°C.

Part 2: Personal Protective Equipment (PPE) Matrix

The "One-Glove-Fits-All" fallacy is the leading cause of lab exposure. We distinguish between handling the neat solid and handling reaction mixtures.[3]

Table 1: PPE Specifications by Operation

Component	Solid Handling (Weighing/Transfer)	Solution Phase (Synthesis/Extraction)	Rationale
Respiratory	N95 or P100 (if outside hood) Preferred: Fume Hood Sash at working height.[3]	Fume Hood Mandatory. Respirator not required if sash is closed.[3]	Finely divided powders aerosolize easily.[3] Solutions generate vapors that bypass particulate filters.[3]
Hand Protection	Double Nitrile (0.11 mm) Technique:[3] Change outer pair immediately after weighing.[3]	Chemical Resistant Laminate (Silver Shield) or High-Grade Butyl if using DMF/DMSO.	Standard nitrile degrades rapidly in dipolar aprotic solvents (DMF/DMSO) often used to dissolve this compound.[3]
Eye Protection	Chemical Safety Goggles (Indirect Vent).[3]	Face Shield + Goggles (if heating/pressurizing).[3]	Safety glasses leave gaps for airborne dust entry.[3]
Body Defense	Lab Coat (Cotton/Poly blend), long sleeves, closed shoes.[3]	Chemical Apron (Tyvek/PVC) over Lab Coat.[3]	Protects personal clothing from splashes that soak through fabric.[3]

Part 3: Operational Protocols

3.1 Storage & Stability[3]

• Temperature: Store at 2-8°C (Refrigerate). The iodine moiety can degrade under heat, releasing free iodine (discoloration to yellow/brown).[3]

• Light: Protect from light.[3] Use amber vials or wrap containers in foil.

• Atmosphere: Store under inert gas (Argon/Nitrogen) if possible to prevent oxidative degradation.[3]

3.2 Weighing & Transfer (The Critical Step)[3]

• Static Control: This powder is prone to static charge.[3] Use an anti-static gun or polonium strip near the balance.[3]

• Containment: Weigh inside a chemical fume hood.[3] If the balance is external, use a Powder Containment Hood or a glove box.[3]

• Technique: Never pour from the stock bottle. Use a disposable spatula.[3]

• Decontamination: Wipe the balance area with a wet paper towel (water/surfactant) immediately after use to capture invisible dust.[3]

3.3 Reaction Setup

• Solvent Choice: This compound dissolves in DMF, DMSO, and chlorinated solvents.[3]

  • Warning: When dissolved in DMSO, skin permeability increases drastically.[3] The "carrier effect" of DMSO can transport the toxicant through intact skin.[3]

• Inert Atmosphere: Purge reaction vessels with Nitrogen/Argon before addition.[3]

Part 4: Emergency Response & Disposal

4.1 Spill Response Workflow

Do NOT sweep dry dust. This generates aerosols.[3]

Figure 1: Decision logic for safe spill cleanup of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidine.

4.2 Waste Disposal[3]

• Classification: Halogenated Organic Waste .[3]

• Segregation: Do NOT mix with acidic waste (potential for reaction with the amine).[3]

• Labeling: Clearly tag as "Contains Iodinated Heterocycle."

• Container: High-density polyethylene (HDPE) or glass. Avoid metal containers if acidic byproducts are present.[3]

Part 5: Visualizing the Safety Logic

The following diagram illustrates the decision-making process for selecting PPE based on the specific experimental phase.

Figure 2: PPE Selection Workflow based on physical state and solvent carrier risks.

References

• ChemicalBook. (2025).[3] Safety Data Sheet: 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine. Retrieved from

• PubChem. (2025).[3][8] Compound Summary: 3-iodo-1H-pyrazolo(3,4-d)pyrimidin-4-amine (CID 1519489).[1][4] National Library of Medicine.[3] Retrieved from [1][3]

• Fisher Scientific. (2025).[3] Safety Data Sheet: 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine. Retrieved from [3]

• Sigma-Aldrich. (2025).[3] Product Detail: 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine.[1][2][4][5][7][8][9][10][11] Retrieved from

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. 151266-23-8 Cas No. | 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine | Apollo [store.apolloscientific.co.uk]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. 3-iodo-1H-pyrazolo(3,4-d)pyrimidin-4-amine | C5H4IN5 | CID 1519489 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine | 151266-23-8 | TCI AMERICA [tcichemicals.com]
• 6. fishersci.com [fishersci.com]
• 7. 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine - Safety Data Sheet [chemicalbook.com]
• 8. 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 9. pharmaffiliates.com [pharmaffiliates.com]
• 10. 151266-23-8|3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine|BLD Pharm [bldpharm.com]
• 11. 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine 98.0+%, TCI America 1 g | Buy Online | TCI America | Fisher Scientific [fishersci.com]